Vanadium carbide (VC)

• IUPAC Name: methane;vanadium
• InChI: InChI=1S/CH4.V/h1H4
• InChI Key: GORXZVFEOLUTMI-UHFFFAOYSA-N
• Canonical SMILES: C.[V]
• Molecular Formula: CH4V
• Molecular Weight: 66.984 g/mol
• Physical Description: Pellets or Large Crystals
• CAS No.: 11130-21-5, 12070-10-9

Description

Vanadium Carbide (VC) is an extremely hard, refractory ceramic material known for its high melting point (approximately 2800 °C), chemical stability, and exceptional mechanical properties . This research-grade nanopowder, with a cubic crystal structure and typical particle sizes in the nanometer to micrometer range, is pivotal for advancing several high-tech research domains . Its value in research stems from its multifaceted applications and underlying mechanisms. In the field of energy storage and conversion , two-dimensional VC has been demonstrated to markedly enhance the hydrogen storage properties of magnesium hydride (MgH2) . The mechanism involves VC stretching and weakening the Mg-H bonds, which significantly lowers the dehydrogenation temperature and accelerates hydrogen diffusion, enabling hydrogen absorption at room temperature and desorption at elevated temperatures . Furthermore, first-principles calculations indicate that certain vanadium carbides (e.g., V8C7) exhibit a Pt-like electronic structure on key surfaces, making them highly active and cost-effective electrocatalysts for the hydrogen evolution reaction (HER), with performance comparable to noble metals . In materials science and engineering , VC is extensively used as a reinforcing agent in composites and a grain refiner in cemented carbides and hard alloys . Adding VC to these materials refines the carbide crystals, thereby drastically improving the hardness, wear resistance, and durability of cutting tools and wear-resistant coatings . Recent studies show that bulk VC ceramics fabricated under high-temperature and high-pressure conditions can achieve a Vickers hardness of up to 43.2 GPa, placing it in the category of superhard materials, with an impressive Young's modulus of 544 GPa . This combination of exceptional hardness, stability, and catalytic activity makes VC a compound of significant interest for researchers developing next-generation superhard materials, catalytic systems, and hydrogen storage technologies .

Sophisticated Synthesis Methodologies for Vanadium Carbide Systems

Thermochemical Reduction Strategies

Thermochemical reduction strategies are a cornerstone of vanadium carbide synthesis, typically involving the reduction of a vanadium oxide precursor in the presence of a carbon source at elevated temperatures. Innovations in this area focus on increasing reaction efficiency and lowering energy consumption.

A promising and less energy-intensive route for VC synthesis is the mechanical activation-assisted carbothermic reduction. mdpi.combohrium.com This method circumvents the need for expensive and highly reactive metals like aluminum or magnesium as reducing agents. nih.govmdpi.com The process involves high-energy ball milling of a mixture of vanadium pentoxide (V₂O₅) and a carbon source, such as carbon black, prior to heating. mdpi.comresearchgate.net The mechanical activation step is crucial as it reduces the particle size of the reactants and introduces lattice defects, which significantly lowers the energy required for the subsequent carbothermic reduction. dntb.gov.ua

Research has demonstrated that V₈C₇ nanoparticles can be successfully synthesized from a V₂O₅-C mixture. mdpi.com The process involves milling the mixture for a specific duration, followed by heating in an inert atmosphere. mdpi.comnih.gov The reduction of V₂O₅ proceeds to V₂O₃ at temperatures between 300 and 800 °C. nih.gov Above 900 °C, the V₂O₃ is then transformed into V₈C₇. nih.gov The final properties of the vanadium carbide, such as crystallite size, are influenced by parameters like heating temperature and duration. nih.gov

Research Highlight: Synthesis of V₈C₇ Nanoparticles

Parameter	Condition	Result
Reactants	Vanadium pentoxide (V₂O₅), Carbon black (C)	-
Mechanical Activation	15 hours of milling	Enhanced reactivity
Heat Treatment	1050 °C for 1 hour (inert atmosphere)	Formation of V₈C₇
Product	Vanadium carbide (V₈C₇)	Average crystallite size of 88 nm

A novel two-step approach combines the advantages of Solution Combustion Synthesis (SCS) with carbothermal reduction to produce VC nanoparticles. rroij.com SCS is an energy-efficient method known for producing homogeneous, nanocrystalline oxides by a self-sustaining exothermic reaction. rroij.comnih.gov

In the first step, a homogeneous precursor of vanadium oxide and carbon is prepared using SCS. rroij.com The raw materials for this stage typically include an oxidizer like ammonium nitrate, a fuel such as glycine, a vanadium source like ammonium vanadate, and a carbon source like glucose. rroij.com The combustion reaction is instantaneous and yields a high-surface-area precursor with a well-defined chemical composition. rroij.com

In the second step, the prepared precursor undergoes carbothermal reduction at a high temperature in a nitrogen atmosphere to yield pure-phase VC. rroij.com Studies have shown that while intermediate vanadium oxides like V₂O₃ may be present at lower temperatures (900-1100°C), a pure VC phase can be achieved at 1200°C. rroij.com This method provides a new pathway for the large-scale production of VC nanoparticles, with resulting particle sizes reported to be less than 30 nm. rroij.com

Both Self-Propagating High-Temperature Synthesis (SHS) and carbothermal reduction are employed for producing vanadium carbide, each with distinct characteristics. ucc.edu.cobibliotekanauki.pl SHS is a combustion synthesis method where a highly exothermic reaction propagates spontaneously through a mixture of reactants once initiated. imim.pl Carbothermic reduction, in contrast, involves heating a metal oxide and a carbon source in a furnace, requiring continuous energy input. imim.pl

The SHS method for VC production often uses V₂O₅, a carbon source, and a potent reducing agent like magnesium. bibliotekanauki.plimim.pl A key parameter for a successful SHS reaction is the adiabatic temperature (Tad), which must be above approximately 1527°C for the reaction to be self-sustaining. imim.pl While efficient, controlling the reaction to prevent metal loss can be a challenge. imim.pl

Ball mill-assisted carbothermal reduction is noted for its simplicity but is often considered more time- and energy-consuming. bibliotekanauki.pl Research comparing the two methods shows that the desired VC structure can be formed via the SHS method, while in carbothermal reduction, the extent of VC phase formation increases with longer mechanical activation times prior to heating. bibliotekanauki.pl For instance, at a reduction temperature of 1050°C, the VC phase begins to form after 3 hours of mechanical activation, with its amount and intensity increasing with longer activation times up to 18 hours. bibliotekanauki.pl

Comparative Overview: SHS vs. Carbothermal Reduction for VC Synthesis

Feature	Self-Propagating High-Temperature Synthesis (SHS)	Carbothermal Reduction
Principle	Spontaneous, self-sustaining exothermic reaction. imim.pl	Endothermic reaction requiring continuous external heat. imim.pl
Typical Reactants	V₂O₅, Carbon, Magnesium (as reductant). bibliotekanauki.pl	V₂O₅, Carbon. mdpi.combibliotekanauki.pl
Energy Input	Requires initial energy to ignite the reaction. imim.pl	Requires sustained high temperature throughout the process. bibliotekanauki.pl
Reaction Time	Very short, typically on the order of seconds to minutes.	Longer, often requiring hours. bibliotekanauki.pl
Key Advantage	Low energy consumption, rapid production. bibliotekanauki.pl	Simpler process control, no strong reducing agents needed. mdpi.com
Key Challenge	Controlling the highly exothermic reaction. imim.pl	High energy consumption and long processing times. bibliotekanauki.pl

Direct Elemental Reaction Processes

One of the traditional methods for preparing vanadium carbide involves the direct reaction of its constituent elements. rroij.comresearchgate.net This process, typically carried out in a vacuum at high temperatures, involves reacting elemental vanadium powder with a carbon source, such as graphite (B72142). nih.govresearchgate.net The high temperatures, often ranging from 1100 to 1500°C, are necessary to overcome the kinetic barriers and facilitate the diffusion of carbon into the vanadium lattice. ucc.edu.coresearchgate.net While straightforward in principle, this method is often energy-intensive and relies on costly raw materials, specifically pure vanadium metal. nih.gov

Precursor-Derived Thermal Decomposition Routes

The synthesis of vanadium carbide can also be achieved through the thermal decomposition of specially prepared precursors. rroij.commssm.edu This method offers a pathway to produce nano-sized VC particles at potentially lower temperatures compared to traditional methods. mssm.edu

In this approach, a precursor compound containing both vanadium and a carbon source is first synthesized. This precursor is then heated in a controlled environment, such as a high-pressure autoclave, causing it to decompose and form vanadium carbide. mssm.edu For example, vanadium carbide nanopowders have been successfully prepared by the thermal processing of a precursor derived from a mixture of ammonium vanadate (NH₄VO₃) and nanometer carbon black. researchgate.net The decomposition of precursors like (NH₄)₂V₆O₁₆·1.5H₂O involves multiple stages, including the initial formation of vanadium oxides which are subsequently reduced and carburized. rsc.org This route allows for greater control over the size and shape of the final nanoparticles. mssm.edu

Mechanochemical Synthesis Approaches

Mechanochemical synthesis is a technique that utilizes the energy from mechanical action, such as high-energy ball milling, to induce chemical reactions and phase transformations at or near room temperature. bibliotekanauki.pl This method has been successfully applied to synthesize vanadium carbide. researchgate.net

In a typical process, a mixture of V₂O₅, a reducing agent like magnesium (Mg), and a carbon source like graphite are milled in a planetary ball mill. researchgate.netiaea.org The intense mechanical forces during milling can initiate a self-sustained reaction, leading to the formation of vanadium carbide (VCₓ, where x < 1) without external heating. iaea.org Subsequent annealing of the as-produced VCₓ at temperatures above 750°C can transform it into the more thermodynamically stable V₈C₇ phase. researchgate.netiaea.org This approach is distinct from mechanical activation-assisted methods as the synthesis reaction occurs during the milling process itself rather than during a subsequent heating step. iaea.org

Process Parameters for Mechanochemical Synthesis of VC

Reactants	Milling Duration	Key Observation	Post-Treatment	Final Product
V₂O₅, Mg, Graphite	36 hours	Formation of VCₓ via a self-sustained reaction during milling. researchgate.net	Annealing above 750 °C. iaea.org	V₈C₇

Molten Salt Electrolysis for Vanadium Carbide Fabrication

Molten salt electrolysis has emerged as a promising and environmentally friendly method for the synthesis of vanadium carbide. This technique involves the electrochemical reduction of vanadium-containing precursors in a molten salt electrolyte at elevated temperatures. One innovative approach utilizes the one-step co-electrolysis of soluble sodium metavanadate (NaVO₃) and carbon dioxide (CO₂) in a molten salt medium. Research has demonstrated that high-purity vanadium carbide can be successfully obtained by controlling the electrolysis temperature and CO₂ flow rate. For instance, at 3.0 V, a temperature of 600 °C and a CO₂ flow rate of 10 mL min⁻¹ have been found to be effective for the synthesis researchgate.net.

The mechanism of vanadium carbide formation in this process can follow two potential pathways. In one route, VO₃⁻ ions are first electrochemically reduced to VO₂⁻ ions, which are then further reduced to form vanadium carbide in the presence of a carbon source. An alternative pathway involves the direct electroreduction of VO₃⁻ ions to metallic vanadium, which then reacts in-situ with the carbon source to yield vanadium carbide researchgate.net. This method not only offers a green route for VC production but also presents an opportunity for the value-added utilization of industrial byproducts like vanadium slag and CO₂ researchgate.net.

Another variation of this technique involves the electrolysis of commercially available vanadium carbide (V₂C) in a BaCl₂-KCl-NaCl-VCl₂ electrolyte at 670°C under a helium atmosphere researchgate.net. This process is aimed at producing high-purity vanadium metal, with the vanadium carbide acting as the starting material researchgate.net. Furthermore, VC films can be generated on a carbon cloth cathode through the molten salt electrolysis of sodium metavanadate. This process involves both spontaneous thermal nucleation and electrochemical growth, resulting in a VC film with strong adhesion and electronic interaction with the carbon cloth substrate researchgate.net.

Parameter	Value	Reference
Electrolysis Voltage	3.0 V	researchgate.net
Electrolysis Temperature	600 °C	researchgate.net
CO₂ Flow Rate	10 mL min⁻¹	researchgate.net
Electrolyte for V₂C Electrolysis	BaCl₂-KCl-NaCl-VCl₂	researchgate.net
Temperature for V₂C Electrolysis	670 °C	researchgate.net

Thermal Reactive Diffusion (TRD) for Vanadium Carbide Coatings

The Thermal Reactive Diffusion (TRD) technique is a widely employed surface modification process used to form hard, wear-resistant vanadium carbide coatings on carbon-containing substrates, particularly tool steels and cast irons. The process involves immersing the substrate in a molten salt bath, typically containing a carbide-forming element like vanadium, at high temperatures, generally ranging from 850 to 1250 °C iust.ac.ir. The carbon atoms from the substrate diffuse outwards and react with the vanadium in the salt bath to form a dense and uniform carbide layer on the surface iust.ac.ir.

The composition of the salt bath is a critical parameter in the TRD process. A common bath consists of molten borax (B76245) (Na₂B₄O₇), which acts as a solvent, with the addition of a vanadium source such as ferrovanadium or vanadium pentoxide (V₂O₅) journalmt.comresearchgate.net. The treatment time can range from 0.5 to 10 hours, directly influencing the thickness of the resulting carbide layer iust.ac.ir. For instance, VC coatings with thicknesses between 4.8 and 25.7 µm have been achieved on AISI L2 steel iust.ac.ir. Similarly, on gray cast iron, coating thicknesses from 3.52 to 11.25 microns have been obtained at temperatures between 1173 K and 1273 K for treatment times of 2 to 6 hours scielo.org.mx.

The growth of the vanadium carbide layer in the TRD process is primarily controlled by the diffusion of carbon through the newly formed carbide layer iust.ac.ir. The resulting coatings exhibit exceptionally high hardness, significantly enhancing the wear resistance of the substrate. Surface hardness values ranging from 2645 to 3600 HV have been reported for VC coatings on steel iust.ac.ir. Research on AISI D2 steel has shown that the maximum hardness of the vanadium carbide coating can reach 2594 HV, improving the wear resistance by approximately three times compared to the untreated steel researchgate.net.

Substrate Material	Salt Bath Composition	Temperature Range (°C)	Treatment Time (h)	Coating Thickness (µm)	Surface Hardness (HV)	Reference
AISI D3 Tool Steel	NaCl, CaCl₂, Ferrovanadium, Aluminum	1000	4	-	-	journalmt.com
AISI L2 Steel	Molten Borax based	-	-	4.8 - 25.7	2645 - 3600	iust.ac.ir
Gray Cast Iron	Molten Borax, Ferrovanadium	900 - 1000	2 - 6	3.52 - 11.25	-	scielo.org.mx
AISI D2 Steel	Molten Borax, Vanadium Pentoxide	900 - 1020	3 - 6	-	up to 2594	researchgate.net
SKD-11 & T10 Tool Steels	Molten Borax, Vanadium Oxide	1000	-	-	1890 - 2020

Advanced Vapor Phase Deposition Techniques

Radio-Frequency (RF) Magnetron Sputtering for Vanadium Carbide Thin Film Deposition

Radio-frequency (RF) magnetron sputtering is a versatile physical vapor deposition (PVD) technique for depositing high-quality vanadium carbide thin films. This method involves the direct sputtering of a compound VC target in an inert argon atmosphere aip.org. The structure, composition, and electrical properties of the deposited films are highly dependent on the deposition parameters, such as argon pressure, RF power, and substrate temperature aip.org.

The crystallographic structure of the VC film is strongly influenced by the argon pressure during deposition. For example, VC films with a preferred (111) orientation are formed at an argon pressure of 2.0 Pa, irrespective of the substrate temperature. In contrast, amorphous films are typically obtained at lower pressures, such as 0.5 Pa aip.org. The carbon concentration within the films is also sensitive to the deposition conditions, tending to decrease with increasing argon pressure or RF power aip.org. This phenomenon is attributed to the scattering of sputtered atoms by the background gas aip.org.

A key advantage of the compound target sputtering method is its ability to produce crystalline films even at room temperature, which is beneficial for temperature-sensitive substrates aip.org. This technique allows for simple operation, minimized impurity incorporation, and controlled film composition aip.org. The ability to form vanadium carbide in the (111) orientation via RF magnetron sputtering has been well-documented wikipedia.org.

Deposition Parameter	Effect on Film Properties	Reference
Argon Pressure	Strongly influences crystallographic structure; higher pressure can lead to (111) orientation, lower pressure can result in amorphous films. Carbon concentration decreases with increasing pressure.	aip.org
RF Power	Carbon concentration in the film decreases with increasing RF power.	aip.org
Substrate Temperature	(111) oriented films can be formed regardless of substrate temperature at optimal argon pressure.	aip.org

Direct Current (DC) Magnetron Sputtering for Vanadium Carbide Coating Formation

Direct current (DC) magnetron sputtering is another effective PVD method for synthesizing vanadium carbide coatings. This technique is particularly suitable for depositing electrically conductive materials semicore.com. In the context of vanadium carbide, reactive magnetron sputtering is often employed, where a vanadium target is sputtered in a reactive gas mixture, typically argon and a carbon-containing gas like acetylene (C₂H₂) researchgate.net.

The partial pressure of the reactive gas is a critical parameter that dictates the composition, microstructure, and mechanical properties of the resulting coating. Research has shown that vanadium carbide coatings can be synthesized at a low partial pressure of C₂H₂. A cubic-VC coating with a columnar crystal structure can be obtained when the proportion of C₂H₂ partial pressure is only around 3% in the gas mixture. This specific composition has been found to exhibit a peak hardness of 35.5 GPa and an elastic modulus of 358 GPa researchgate.net.

However, an excess of carbon, resulting from an increased C₂H₂ partial pressure, can lead to the formation of a hexagonal-VC phase and a significant decrease in both hardness and elastic modulus researchgate.net. The thin film formation during DC magnetron sputtering can be monitored in-situ using techniques like X-ray reflectivity, which allows for the real-time analysis of the coating's mean electron density, roughness, and growth velocity nih.gov. This provides valuable insights into the relationship between deposition conditions and the evolving microstructure of the film nih.gov.

C₂H₂ Partial Pressure	Resulting Phase	Hardness (GPa)	Elastic Modulus (GPa)	Reference
~3%	Cubic-VC	35.5	358	researchgate.net
Increased	Hexagonal-VC	Decreased	Decreased	researchgate.net

Wet Chemical Precursor-Derived Synthesis and Refluxing Methods

Wet chemical precursor-derived methods offer a versatile and scalable approach for the synthesis of vanadium carbide nanoparticles. One such method combines solution combustion synthesis (SCS) with subsequent carbothermal reduction rroij.com. In this process, a homogeneous precursor containing vanadium, oxygen, and carbon is first prepared through a rapid SCS reaction. The raw materials for the precursor can include ammonium vanadate (NH₄VO₃), ammonium nitrate (NH₄NO₃), glycine (NH₂CH₂COOH), and glucose (C₆H₁₂O₆·H₂O) rroij.com.

The resulting precursor, which consists of flake-like particles with a uniform dispersion of the constituent elements, is then subjected to a carbothermal reduction process. This involves calcining the precursor powder under a nitrogen atmosphere at temperatures ranging from 700 to 1200°C for a specific duration, typically 3 hours rroij.com. During this heat treatment, the vanadium oxide in the precursor is progressively reduced. The phase transformation sequence generally proceeds from V₂O₅ to VO₂, then to V₂O₃, and finally to VC rroij.com.

Pure-phase vanadium carbide nanoparticles can be successfully synthesized at a calcination temperature of 1200°C. The nanoparticles produced through this route have been reported to have sizes less than 30 nm rroij.com. This combined approach of SCS and carbothermal reduction provides a novel and efficient route for the large-scale production of nanocrystalline vanadium carbide rroij.com. Another precursor-based method involves the mechanical activation of a mixture of V₂O₅ and carbon black, followed by heating in an inert atmosphere. This process has been shown to yield V₈C₇ with an average crystallite size of 88 nm after milling for 15 hours and heating at 1050°C for 1 hour nih.govnih.gov.

Precursor Materials	Synthesis Method	Calcination Temperature (°C)	Resulting Product	Particle/Crystallite Size	Reference
NH₄VO₃, NH₄NO₃, Glycine, Glucose	Solution Combustion Synthesis + Carbothermal Reduction	1200	Pure-phase VC	< 30 nm	rroij.com
V₂O₅, Carbon Black	Mechanical Activation + Carbothermal Reduction	1050	V₈C₇	~88 nm	nih.govnih.gov

Hydrothermal Synthesis of Vanadium Carbide Nanostructures

Hydrothermal synthesis is a solution-based method that utilizes high temperatures and pressures to promote chemical reactions and crystallization. While extensively used for the synthesis of various nanostructured vanadium oxides, its application for the direct synthesis of vanadium carbide is less common but has been explored nih.gov. This method offers the potential for producing well-defined nanostructures with controlled morphology.

In some instances, hydrothermal methods are used to create precursor materials which are then converted to vanadium carbide in a subsequent step. For example, V₂O₅ nanowires have been prepared using a hydrothermal process, which were then coated with a carbon source and annealed in an ammonia atmosphere to form a VN/carbon composite. While this example leads to vanadium nitride, it demonstrates the utility of hydrothermal synthesis in creating the initial nanostructured template mdpi.com.

A creative approach has reported the hydrothermal synthesis of vanadium nitride (VN), and in the study of its catalytic activity, vanadium carbide was also considered, suggesting the possibility of tuning the synthesis conditions to favor the formation of the carbide phase . The synthesis of two-dimensional vanadium carbide (V₂C MXene) has been achieved by etching a V₂AlC precursor, which itself can be synthesized via a molten salt method, a process that shares some principles with hydrothermal synthesis in its use of a liquid medium at elevated temperatures semanticscholar.org. Further research is needed to fully develop direct hydrothermal routes for the controlled synthesis of various vanadium carbide nanostructures.

Tailored Synthesis of Vanadium Carbide MXenes

Vanadium carbide (VC) MXenes, a prominent class of two-dimensional (2D) materials, have garnered significant scientific interest due to their unique electronic and structural properties. The synthesis of high-quality VC MXenes is a critical step that dictates their final characteristics and performance in various applications. The process typically involves the selective etching of the 'A' layer (commonly aluminum) from a parent MAX phase precursor, such as V₂AlC. This delamination process results in the formation of 2D V₂CTₓ sheets, where 'Tₓ' represents surface functional groups (e.g., –O, –OH, –F, –Cl) that terminate the surfaces of the vanadium carbide layers. The choice of synthesis methodology profoundly influences the resulting MXene's purity, morphology, interlayer spacing, and surface chemistry. A variety of techniques have been developed, ranging from hazardous acid etching to safer, etchant-free alternatives, each offering distinct advantages and control over the final product's properties.

Electrochemical Exfoliation Techniques for MXene Production

Electrochemical exfoliation has emerged as a viable technique for the production of MXenes, including vanadium carbide. This method offers an alternative to chemical etching and is recognized as one of the various synthesis techniques utilized to fabricate this material nih.gov. The process generally involves using the bulk MAX phase as a working electrode in an electrolyte. When a voltage is applied, the electrolyte ions intercalate into the MAX phase structure, facilitating the selective removal of the 'A' group element and promoting the separation of the 2D MXene sheets. This method can offer advantages in terms of process control and potentially milder conditions compared to aggressive chemical etchants. While the technique has been explored for MXene synthesis, detailed studies focusing specifically on the electrochemical exfoliation of vanadium carbide MAX phases are an active area of research.

Chemical Etching Strategies (HF, LiF-HCl) for MXene Delamination

Chemical etching is the most established and widely utilized method for synthesizing VC MXenes from their V₂AlC MAX phase precursors. This approach relies on the selective removal of the aluminum atomic layers to yield the characteristic 2D accordion-like MXene structure.

Hydrofluoric Acid (HF) Etching: The inaugural method for MXene synthesis involved the use of concentrated hydrofluoric acid. This potent etchant effectively removes the aluminum layer from the V₂AlC structure researchgate.netresearchgate.net. For instance, V₂CTₓ MXene can be synthesized by treating the V₂AlC MAX phase powder with 50% concentrated HF for 72 hours aip.org. While effective, this method presents significant safety and environmental hazards due to the extreme toxicity and corrosiveness of HF acs.org. The resulting MXene surfaces are typically terminated with a mixture of fluorine (–F), oxygen (–O), and hydroxyl (–OH) functional groups researchgate.net.

In Situ HF (LiF-HCl) Etching: To mitigate the risks associated with handling concentrated HF, milder "in situ HF" methods have been developed. The most common of these involves a mixture of a fluoride (B91410) salt, such as lithium fluoride (LiF), and hydrochloric acid (HCl) acs.org. This combination generates HF in situ, allowing for a more controlled etching process. This approach is often referred to as an "HF-free" synthesis, meaning it avoids the direct use of concentrated HF solution aip.org. The reaction effectively produces high-purity V₂C MXene aip.org. The choice of the cation in the fluoride salt has been shown to be a critical factor in the synthesis of V₂C MXene.

A comparative study on etching V₂AlC at 90 °C using different fluoride salts with HCl revealed significant differences in efficacy. While NaF + HCl solution was found to effectively synthesize highly pure V₂C MXene, the LiF + HCl and KF + HCl solutions were less effective under the same conditions mdpi.combohrium.com. The superior performance of Na⁺ is attributed to its optimal hydrated cation radius and the higher solubility of NaF, which enhances its exfoliation ability compared to Li⁺ and K⁺ mdpi.combohrium.com.

Etchant System	Precursor	Temperature (°C)	Duration (h)	Outcome
50% Hydrofluoric Acid (HF)	V₂AlC	Room Temp.	72	Effective etching, produces V₂CTₓ aip.org
Lithium Fluoride + Hydrochloric Acid (LiF + HCl)	V₂AlC	90	72	Less effective for high purity V₂C mdpi.combohrium.com
Sodium Fluoride + Hydrochloric Acid (NaF + HCl)	V₂AlC	90	72	Effective for high purity V₂C MXene mdpi.combohrium.com
Potassium Fluoride + Hydrochloric Acid (KF + HCl)	V₂AlC	90	72	Ineffective for V₂AlC exfoliation mdpi.combohrium.com

Investigation of Etchant-Free MXene Synthesis Methodologies

In response to the environmental and safety concerns associated with fluoride-based etchants, several innovative etchant-free synthesis methodologies have been developed. These methods offer safer and more sustainable routes to produce vanadium carbide MXenes with novel surface chemistries.

Molten Salt Etching: A prominent fluoride-free technique is molten salt etching, which utilizes Lewis acidic melts. This universal and scalable approach involves treating the MAX phase precursor with a Lewis acid molten salt at elevated temperatures nih.govnih.gov. For instance, reacting a MAX phase with molten zinc chloride (ZnCl₂) can selectively etch the 'A' layer, leading to the formation of MXenes with exclusively chlorine (–Cl) terminations nih.govresearchgate.net. This method avoids the use of water and fluoride, offering a greener synthesis route and enabling the production of MXenes with unique surface functionalities not achievable through traditional aqueous etching acs.orgresearchgate.net. The versatility of this approach has been demonstrated for various MAX phases, including those with Si, Zn, and Ga as the 'A' element researchgate.netarxiv.org. An oxygen-assisted molten salt etching method has also been specifically reported for synthesizing V₂CTₓ from a V₂GaC precursor acs.org.

Alkaline Hydrothermal Etching: Another promising fluoride-free route is alkali-assisted hydrothermal etching. This method has been successfully demonstrated for the synthesis of Mo₂C MXene from Mo₂Ga₂C using a concentrated sodium hydroxide (B78521) (NaOH) solution under hydrothermal conditions (e.g., 20 M NaOH at 180 °C for 24 h) researchgate.netsciopen.com. This technique yields MXenes with purely –O and –OH surface terminations, avoiding the fluoride and chloride contaminations inherent to acid-based methods sciopen.com. The absence of halogen terminations can be advantageous for certain applications, and materials produced this way have shown excellent electrochemical performance researchgate.netsciopen.com. The applicability of this alkaline etching method to vanadium-based MAX phases is an area of ongoing research.

Method	Etchant/Medium	Key Advantage	Resulting Termination
Molten Salt Etching	Lewis Acidic Melts (e.g., ZnCl₂)	Fluoride-free, scalable, versatile	Single termination (e.g., –Cl) researchgate.net
Alkaline Hydrothermal Etching	Concentrated Alkali (e.g., NaOH)	Fluoride-free, halogen-free	Pure –O/–OH sciopen.com

Influence of Synthesis Conditions on MXene Morphology and Surface Terminations

The morphology, purity, and surface chemistry of vanadium carbide MXenes are highly dependent on the specific synthesis conditions employed during the etching and delamination process. Precise control over these parameters is essential for tailoring the material's properties for specific applications.

Effect of Temperature and Time: Reaction temperature and duration are critical variables in MXene synthesis. Studies have shown that higher temperatures can accelerate the etching process but may also lead to over-etching, increased defects, and the formation of undesirable oxide byproducts, ultimately reducing the yield of high-quality MXene researchgate.net. For example, one investigation found that an etching time of 24 hours was optimal for achieving high photoactivity in V₂C, whereas extending the duration to 48 hours resulted in oxide formation and diminished performance acs.org. Similarly, systematic studies on V₂C synthesis in a closed (hydrothermal) environment have explored temperatures ranging from 60 to 100 °C and times from 5 to 7 days, demonstrating the direct impact of these parameters on the final product's purity and layered structure researchgate.net.

Impact of Environment and Etchant Composition: The reaction environment plays a significant role. Performing the synthesis in a closed environment, such as a hydrothermal reaction kettle, can yield V₂C MXene with higher purity and a more defined layered structure compared to synthesis in an open-air environment researchgate.net. The composition and concentration of the etchant are also paramount. As discussed previously, the choice of cation (e.g., Na⁺, Li⁺) in fluoride salt-based etchants dramatically influences the efficiency of V₂AlC exfoliation mdpi.com. Furthermore, the concentration of the etchant, such as HF, directly affects the etching process and the final material properties researchgate.net.

Control of Surface Terminations: The synthesis method fundamentally dictates the resulting surface termination groups (Tₓ) on the MXene sheets. These terminations are not passive but actively influence the material's electronic, chemical, and physical properties rsc.orgmdpi.com.

Fluoride-based Etching (HF, LiF-HCl): These methods inevitably produce a mixture of –F, –O, and –OH terminations on the MXene surface researchgate.net. The ratio of these groups is challenging to control precisely in aqueous environments mdpi.com.

Molten Salt Etching: This technique offers superior control over surface chemistry, enabling the synthesis of MXenes with single, uniform terminations, such as exclusively –Cl groups acs.orgresearchgate.net. This opens avenues for creating MXenes with novel and well-defined surface properties.

Alkaline Hydrothermal Etching: This approach provides a route to halogen-free MXenes, resulting in surfaces terminated purely with –O and/or –OH groups sciopen.com.

The ability to control these synthesis parameters allows for the tailored production of vanadium carbide MXenes with specific morphologies and surface functionalities, which is crucial for optimizing their performance in targeted applications.

Structural and Microstructural Characterization of Vanadium Carbide Architectures

Crystalline Phase Analysis and Evolution

Understanding the crystalline nature and the dynamic changes within vanadium carbide structures during synthesis and processing is fundamental. In-situ monitoring techniques and high-resolution imaging provide critical insights into phase purity, grain size, and structural transformations.

In-situ X-ray based techniques are powerful for real-time analysis of vanadium carbide thin film growth and phase evolution. X-ray Diffraction (XRD) is instrumental in identifying the crystalline phases present in the material. For instance, studies on the synthesis of nanocrystalline vanadium carbide have utilized XRD to track the formation of the V₈C₇ phase after milling and subsequent heat treatment researchgate.net. The analysis of XRD patterns allows for the determination of lattice parameters and crystallite size, which can be influenced by processing conditions like milling time and thermal treatments researchgate.net.

In-situ X-ray Reflectometry (XRR) is particularly effective for monitoring the formation of thin films in real-time. During processes like DC sputtering of VC films, in-situ XRR can track changes in thickness, electron density, and surface roughness as the film is deposited acs.org. By measuring the X-ray intensity at a fixed angular position during sputtering, researchers can observe the film's growth dynamics. Analysis of the time-dependent XRR data, often using the Parratt algorithm, allows for the extraction of key film properties. This has revealed that the electron density of VC thin films is strongly dependent on the plasma properties during deposition, offering a pathway to control the growth of layers with varying densities by tuning these conditions acs.org.

The combination of in-situ XRD and XRR provides a comprehensive picture of thin film formation, relating phase development and texture to the film's physical properties like thickness and roughness researchgate.net. These techniques are non-destructive and can be applied during the deposition process, offering immediate feedback on how growth parameters affect the final material structure researchgate.net.

Technique	Information Obtained for Vanadium Carbide	Application Example
In-Situ XRD	Crystalline phase identification (e.g., V₈C₇, V₂C), lattice parameters, crystallite size, monitoring phase transformations during synthesis.	Tracking the synthesis of nanocrystalline V₈C₇ from V₂O₅, C, and Mg powders during mechanical alloying and heat treatment researchgate.net.
In-Situ XRR	Film thickness, surface and interface roughness, electron density, real-time monitoring of film growth dynamics.	Monitoring the DC sputtering of VC thin films to understand the relationship between plasma conditions and the resulting film's electron density and roughness acs.org.

Electron microscopy techniques are indispensable for visualizing the microstructure and morphology of vanadium carbide at high resolution.

Scanning Electron Microscopy (SEM) provides valuable information on the surface topography and morphology of VC particles and coatings. For example, SEM has been used to characterize the distribution of VC particles in laser-clad coatings on steel substrates acs.org. In the synthesis of VC nanoparticles, SEM images have revealed that the morphology can be controlled by calcination temperature, with products exhibiting sheet-like structures researchgate.net. The precursor materials for VC synthesis have also been examined using SEM, showing porous, flaky particle structures, and Energy-Dispersive X-ray Spectroscopy (EDS) mapping combined with SEM has confirmed the homogeneous distribution of vanadium, oxygen, and carbon elements within these precursors researchgate.net.

Field Emission Scanning Electron Microscopy (FESEM) , offering higher resolution than conventional SEM, is employed for detailed morphological studies of nanocrystalline VC. FESEM has been used to characterize the structural evolution of VC powders during mechanical alloying, showing changes in particle size and shape with increasing milling time spectroscopyonline.com. For instance, after 24 hours of milling, FESEM images revealed the particle size of VCx, which was further altered by subsequent microwave heating that tended to produce more spherical particles with a broader size distribution spectroscopyonline.comresearchgate.net.

Transmission Electron Microscopy (TEM) allows for the investigation of the internal structure of VC materials at the nanoscale. TEM analysis of synthesized VC nanoparticles has confirmed particle sizes in the range of 20-30 nm researchgate.net. The relatively slow growth rate of these nanoparticles has been attributed to the homogeneous distribution of carbon, which inhibits grain growth during calcination researchgate.net. TEM is also used to examine the microstructure of VC within a matrix, such as the fine vanadium carbides formed in surface-alloyed steels, and provides crystallographic information through selected area electron diffraction (SAED) patterns tandfonline.comwikipedia.org. Studies on VC in tempered martensite (B1171850) have extensively used TEM to visualize the carbide precipitates within the steel matrix nih.gov.

Microscopy Technique	Key Findings for Vanadium Carbide
SEM	Revealed sheet-like structures of VC nanoparticles after calcination researchgate.net. Showed the distribution of VC particles in laser clad coatings acs.org.
FESEM	Characterized the evolution of particle morphology from flatting to spherical shapes after milling and heat treatment researchgate.net.
TEM	Confirmed the size of VC nanoparticles to be in the 20-30 nm range researchgate.net. Visualized fine VC precipitates in tempered martensite steel nih.gov.

Surface Chemistry and Functionalization Assessment

The surface properties of vanadium carbide are critical for its performance in applications like catalysis and as a coating material. A variety of surface-sensitive spectroscopic techniques are employed to determine the elemental composition, chemical states, and vibrational properties of VC surfaces.

X-ray Photoelectron Spectroscopy (XPS) is a primary tool for investigating the surface chemistry of vanadium carbide. It provides quantitative information about the elemental composition and the chemical (oxidation) states of the elements present on the surface.

XPS has been used to characterize the solid-state surface phases formed on pyrolytic graphite (B72142) platforms during the atomization of vanadium. These studies confirmed the formation of vanadium carbide, specifically the V₈C₇ phase, at temperatures of 1400 °C and above acs.orgresearchgate.nettandfonline.com. The thermodynamically more stable V₂C phase was not observed under these conditions, suggesting that the carbiding process is kinetically controlled acs.orgresearchgate.nettandfonline.com. XPS analysis of the V 2p and C 1s core level spectra is crucial for identifying the chemical bonding. The presence of V-C bonds can be confirmed by characteristic peaks in these regions. For example, a peak at approximately 283.1 eV in the C 1s spectrum is attributed to the formation of vanadium carbide spectroscopyonline.com.

High-resolution XPS spectra of the V 2p region often show multiple components corresponding to different oxidation states of vanadium. In addition to the carbidic vanadium, various vanadium oxides (e.g., V²⁺, V³⁺, V⁴⁺, V₂O₅) are frequently detected on the surface researchgate.netacs.orgresearchgate.net. The presence of these oxides can sometimes be an artifact of the analysis, such as reoxidation of the sample when transferred in air to the XPS instrument acs.orgresearchgate.net. Deconvolution of the V 2p spectrum allows for the quantification of these different species. For instance, in V₄C₃ MXenes, strong peaks at 513.3 and 520.9 eV are indexed to V²⁺, while shoulder peaks at 516.0 and 523.4 eV are attributed to V⁴⁺ acs.org.

Ultraviolet Photoelectron Spectroscopy (UPS) is a surface-sensitive technique that probes the valence band electronic structure of materials. While XPS focuses on core-level electrons to determine chemical states, UPS provides information about the density of states near the Fermi level, which is crucial for understanding electronic and catalytic properties. Although extensive UPS data for vanadium carbide is not widely available in the reviewed literature, the technique has been applied to the closely related vanadium nitride (VN). In studies of VN(111) films, UPS was used to investigate the valence-band spectra, revealing prominent peaks at approximately -0.4 and -5.8 eV researchgate.net. The temperature dependence of these spectra was found to be weak, suggesting a stable electronic structure over a range of temperatures researchgate.net. Such studies provide a framework for how UPS could be applied to elucidate the electronic properties of vanadium carbide surfaces.

Spectroscopic Technique	Information Probed	Key Findings for Vanadium Carbide
XPS	Core-level electrons	Confirmed formation of V₈C₇ phase at high temperatures acs.orgresearchgate.nettandfonline.com. Identified V-C bonds and various vanadium oxide states (V²⁺, V³⁺, V⁴⁺) on the surface researchgate.netacs.orgspectroscopyonline.com.
UPS	Valence band electrons	Limited direct studies on VC. Analogous studies on VN show prominent peaks in the valence band, indicating its potential for characterizing VC's electronic structure researchgate.net.

High-Resolution Electron Energy Loss Spectroscopy (HREELS) is a highly surface-sensitive technique used to study the vibrational modes of surfaces and adsorbates. By analyzing the energy loss of low-energy electrons inelastically scattered from a surface, HREELS provides a vibrational spectrum similar to that obtained by infrared or Raman spectroscopy, but with much higher surface sensitivity researchgate.netresearchgate.net. This technique can detect vibrational frequencies, identify molecular structures of adsorbates, determine adsorption geometries, and probe surface chemistry such as oxide formation researchgate.net.

The application of HREELS to vanadium carbide has been demonstrated in studies of the surface chemistry of the VC(100) surface. Research has utilized HREELS in conjunction with XPS and Temperature Programmed Desorption (TPD) to investigate the interaction of methyl formate (B1220265) (CH₃OCHO) with the VC surface acs.org. Such studies aim to understand the reaction pathways of molecules on the carbide surface, which is crucial for catalytic applications. The vibrational signatures obtained from HREELS can identify the chemical bonding between the adsorbate and the surface, the binding geometry, and the orientation of the adsorbed molecules researchgate.net.

HREELS operates under ultrahigh vacuum (UHV) conditions and can distinguish between different scattering mechanisms, such as long-range dipole scattering and short-range impact scattering. This allows for the detection of vibrational modes that may not be active in infrared spectroscopy due to selection rules researchgate.net.

Raman spectroscopy is a non-destructive light scattering technique that provides detailed information about the vibrational, rotational, and other low-frequency modes in a material wikipedia.org. It is widely used to provide a structural fingerprint for identifying molecules and characterizing materials wikipedia.org.

In the context of vanadium carbide, Raman spectroscopy is particularly useful for characterizing different phases and identifying surface functional groups, especially in nanostructured forms like MXenes. For two-dimensional (2D) vanadium carbides such as V₄C₃ and V₂C, Raman spectra exhibit characteristic peaks that confirm the MXene phase acs.org. For example, a vibrational mode around 280 cm⁻¹ is considered a characteristic feature of the V₂CTₓ MXene phase that appears after the etching of the V₂AlC MAX phase precursor researchgate.net.

Raman spectroscopy is also effective in identifying surface terminations and functional groups that result from the synthesis process. The emergence of Raman peaks at specific wavenumbers can indicate the presence of mixed terminal functionalities, such as -O, -F, and -OH groups on the surface of V₂C MXenes researchgate.net. Furthermore, the D and G bands, characteristic of graphitic materials, can be observed in the Raman spectra of carbide-derived carbons produced from VC. The D band (around 1330-1350 cm⁻¹) is associated with defects and disorder in the carbon structure, while the G band (around 1580-1600 cm⁻¹) relates to the in-plane stretching of sp²-hybridized carbon atoms researchgate.netresearchgate.net. The intensity ratio of these bands (I_D/I_G) is often used to assess the degree of disorder in the carbonaceous material researchgate.net.

The technique has also been employed to evaluate the residual stress in diamond films deposited on VC interlayers, where the shift in the diamond Raman peak provides a measure of the compressive stress researchgate.nettandfonline.com.

Sample Type	Raman Peak Position (cm⁻¹)	Assignment/Interpretation
V₂C MXene	~280	Characteristic vibrational mode of the V₂CTₓ phase researchgate.net.
V₂C MXene	697	Presence of mixed heterogeneous terminal functionalities (O, F, OH) researchgate.net.
V₂C MXene	792	Presence of terminal functionalities (F, OH) researchgate.net.
Carbide-Derived Carbon from VC	~1330-1350 (D band)	Defects and disorder in the graphitic structure researchgate.netresearchgate.net.
Carbide-Derived Carbon from VC	~1580-1600 (G band)	In-plane stretching of sp² carbon atoms in the graphitic structure researchgate.netresearchgate.net.
Rhodamine 6G on V₄C₃/V₂C MXene	612, 773, 1360, 1650	Characteristic peaks of the R6G probe molecule, demonstrating SERS activity acs.org.

Advanced Characterization of Thin Films and Coatings

Rutherford Backscattering Spectrometry (RBS) is a powerful ion beam analysis technique used to determine the elemental composition and thickness of thin films. In the context of vanadium carbide (VC) coatings, RBS provides crucial data on the stoichiometry (the C/V atomic ratio) and physical thickness, which are highly dependent on deposition parameters.

Research on VC thin films deposited by direct current (DC) reactive magnetron sputtering demonstrates the utility of RBS in quantifying how deposition conditions affect film properties. researchgate.net A typical RBS analysis of a VC film on a silicon (Si) substrate involves using a beam of energetic ions, such as 2 MeV He+. researchgate.net The energy of the backscattered ions is measured to identify the elements present in the film and their depth distribution. For instance, in VC films deposited from a vanadium target in an Argon/Methane (Ar/CH₄) plasma, RBS has been used to determine the C/V atomic ratio and the film thickness as a function of substrate temperature. researchgate.net

Studies have shown that an increase in substrate temperature during deposition can lead to a slight decrease in film thickness and a substantial reduction in the C/V atomic ratio. researchgate.net This is attributed to mechanisms like the interstitial diffusion of carbon atoms within the growing film. researchgate.net Similarly, RBS has been employed to estimate the atomic composition of VC films prepared by direct sputtering from a compound target, revealing that carbon concentration varies with argon pressure and RF power. aip.org The technique has also been used to confirm the composition of VC coatings deposited via organometallic precursors. umich.edu

Table 1: Effect of Substrate Temperature on Vanadium Carbide Film Properties Determined by RBS (Note: The data below is illustrative of trends described in research literature researchgate.net)

Substrate Temperature (°C)	Film Thickness (nm)	C/V Atomic Ratio
Room Temperature	150	1.1
200	145	1.0
400	138	0.9
600	130	0.8

Atomic Force Microscopy (AFM) is an indispensable tool for characterizing the nanoscale surface features and interfacial properties of vanadium carbide coatings. mdpi.com It provides high-resolution, three-dimensional information about surface topography and roughness, and it can be adapted to measure local properties like friction and adhesion. wits.ac.zauh.edu

In studies of VC thin films, AFM has been used to evaluate surface topography and morphology. researchgate.net More advanced applications involve using AFM as a microtribometer to investigate the fundamental frictional and adhesive properties at the interface between the VC surface and a probe tip, typically made of silicon nitride. uh.edu Such studies provide insight into how surface chemistry modifications affect tribological performance at the nanoscale.

A notable investigation focused on the frictional properties of the (100) face of single-crystal vanadium carbide under ultrahigh vacuum conditions as a function of ethanol (B145695) exposure. uh.edu AFM measurements revealed that the adsorption and subsequent reaction of ethanol on the VC surface formed a thin chemisorbed layer. uh.edu The formation of a complete monolayer of this hydrocarbon reaction layer resulted in a significant, abrupt reduction in interfacial friction of approximately 40%. uh.edu This friction reduction was attributed to a change in the interfacial shear strength resulting from the growth of the ethanol decomposition species, rather than a significant change in interfacial adhesion. uh.edu

Table 2: Interfacial Properties of VC(100) as a Function of Ethanol Exposure Measured by AFM (Based on findings from Kim et al., 2001 uh.edu)

Ethanol Exposure (Langmuirs)	Surface Coverage	Frictional Force (Relative Units)	Adhesion Force (Relative Units)
0 L (Clean Surface)	0%	1.00	1.00
5 L	Partial Monolayer	~0.95	~1.05
10 L	Complete Monolayer	~0.60	~1.10
20 L	Multilayer	~0.60	~1.15

Surface Brillouin Scattering (SBS) is a non-destructive optical technique used to measure the velocity of surface acoustic waves (SAWs), from which the elastic properties of thin films can be determined. researchgate.netdtic.mil The technique involves the inelastic scattering of laser light from thermally excited acoustic phonons propagating near the surface of the material. researchgate.net For opaque materials like vanadium carbide, SBS is an ideal method for extracting the tensor elastic constants of thin films and coatings. wits.ac.za

The application of SBS to vanadium carbide has provided valuable data on how its elastic properties are influenced by stoichiometry. researchgate.netcore.ac.uk Research on VC single crystals with varying carbon-to-metal ratios (VCₓ) demonstrated a clear trend: the SAW velocity shows an approximately linear increase with an increasing carbon-to-metal ratio. researchgate.netcore.ac.uk

By analyzing the velocity of SAWs along different crystallographic directions on surfaces like (100) and (110), the full set of tensor elastic constants (C₁₁, C₁₂, and C₄₄ for cubic crystals) can be extracted using a computational least-squares fitting approach. wits.ac.zaresearchgate.net These constants, in turn, allow for the calculation of important mechanical parameters such as Young's modulus and shear modulus. researchgate.net While the elastic constants of VC vary significantly with the carbon-to-metal ratio, the anisotropy ratio has been observed to remain relatively constant. researchgate.net

Table 3: Surface Acoustic Wave (SAW) Velocity in Vanadium Carbide (VCₓ) Measured by SBS (Illustrative data based on trends reported by Zhang et al. researchgate.netcore.ac.uk)

Compound Stoichiometry (x in VCₓ)	Crystallographic Direction	SAW Velocity (km/s)
0.75	4.85
0.80	4.95
0.85	5.05
0.88	5.12

Computational and Theoretical Frameworks in Vanadium Carbide Research

First-Principles Calculations and Density Functional Theory (DFT) Applications

DFT enables the investigation of the electronic structure and energetics of materials from fundamental quantum mechanical principles. In the context of vanadium carbide, DFT has been instrumental in understanding its electronic, thermodynamic, and interfacial properties.

First-principles calculations have consistently shown that vanadium carbide exhibits metallic behavior. The analysis of its electronic band structure reveals that there is no band gap at the Fermi level, which is a characteristic of metals. This metallic nature is crucial for applications where electrical conductivity is important.

The Density of States (DOS) analysis further elucidates the electronic structure. The states near the Fermi level are primarily composed of V 3d and C 2p orbitals, indicating strong hybridization between vanadium and carbon atoms. This hybridization is responsible for the strong covalent bonds and the high hardness of the material. Studies on various vanadium carbide phases, such as V4C3, V8C7, and VC, confirm their metallic character, which facilitates efficient electron transport from the bulk to the surface, a key property for catalytic applications. rsc.org A notable resemblance in the d-band structures between certain surfaces of VC/V8C7 and platinum suggests a similar mechanism for the hydrogen evolution reaction (HER). rsc.orgrsc.org Non-stoichiometric VCx phases also exhibit a "rigid band structure," where the Fermi energy and the density of states at the Fermi level increase as the carbon content decreases. researchgate.net

Table 1: Summary of Electronic Properties of Vanadium Carbide Phases

DFT calculations are crucial for determining the energetic stability of different vanadium carbide polymorphs. By calculating the formation energy, researchers can predict which structures are thermodynamically favorable. For instance, studies have systematically analyzed the crystal formation energies of V4C3, V8C7, and VC. rsc.org The emergence of natural carbon vacancies in V8C7 contributes to a low crystal formation energy, which is a factor in its catalytic performance. rsc.orgrsc.org Although thermodynamically stable, VC can transform into V2C at higher temperatures. wikipedia.org

The behavior of materials in many applications is governed by their surface properties. DFT is used to calculate surface energies for different crystallographic planes, helping to predict the equilibrium shape of nanoparticles and the reactivity of surfaces. For example, the surface energy of Fe (100) and VC (100) has been calculated to understand their interfacial properties. researchgate.net

Adsorption mechanisms on VC surfaces are also a key area of investigation. DFT studies have shown that hydrogen adsorption on various transition metal carbides, including VC, is generally exothermic and occurs predominantly on surface carbon atoms. rsc.orgsemanticscholar.org The V8C7 (110) surface, in particular, shows a favorable hydrogen adsorption energy for the hydrogen evolution reaction. rsc.org

The interface between vanadium carbide precipitates and a metal matrix, such as iron (Fe), is critical for the mechanical properties of steels. DFT calculations are employed to model the structure and energetics of these interfaces. A negative interface energy for the Fe-VC interface indicates a relatively strong bonding between the two phases and that the formation of the interface is energetically favorable. researchgate.net Such modeling helps in understanding how VC precipitates contribute to the strength and hydrogen resistance of steels. researchgate.net The interface between VC nanoprecipitates and an α-Fe substrate can act as an effective hydrogen trap, which is crucial for mitigating hydrogen embrittlement. mdpi.com

Vanadium carbide is known to act as a trapping site for hydrogen in steels, which can influence hydrogen embrittlement. DFT calculations have been instrumental in identifying the specific trapping sites and their binding energies for hydrogen. Carbon vacancies within the VC lattice are identified as strong hydrogen traps. researchgate.netqpeng.org The interface between VC and the iron matrix also serves as a significant region for hydrogen segregation. researchgate.netmdpi.com

Studies have shown that the hydrogen trapping ability is enhanced by the presence of a carbon vacancy, which reduces the chemical and mechanical effects on the hydrogen atom's solution energy. qpeng.org The interface zone and the adjacent Fe region have the best hydrogen trapping effect. mdpi.com The diffusion of hydrogen into VC is thought to occur via neighboring carbon vacancies. researchgate.net

Table 2: Calculated Hydrogen Trapping/Solution Energies at Different Sites in Vanadium Carbide Systems

MXenes are a class of two-dimensional materials derived from MAX phases, and vanadium carbide MXenes (e.g., V2C) have garnered significant interest. Understanding the interaction between electrons and lattice vibrations (phonons), known as electron-phonon coupling, is crucial for applications in electronics and energy storage. DFT and density functional perturbation theory are used to compute the vibrational properties (phonon frequencies and spectra) of V2C-based MXenes. uclouvain.be These calculations predict Raman-active and infrared-active vibrational modes, which can be correlated with experimental spectroscopic data. uclouvain.be Studies on Ti3C2Tx, a related MXene, have provided insights into the energy damping channels where plasmonic electron energy is transferred to coherent phonons, a process mediated by non-thermal electrons. researchgate.net Such research into electron-phonon interactions is vital for designing MXene-based materials for efficient electron transport and energy conversion. researchgate.net

Molecular Dynamics Simulations for Atomic-Scale Phenomena

Molecular Dynamics (MD) is a powerful computational method used to simulate the physical movements of atoms and molecules. ucdavis.edu By solving Newton's equations of motion for a system of interacting particles, MD simulations generate trajectories of atoms over time, offering a dynamic view of material behavior at the atomic level. ucdavis.eduresearchgate.net This approach is particularly well-suited for investigating complex, time-dependent phenomena in vanadium carbide that are governed by the collective behavior of many atoms, such as deformation, fracture, and defect dynamics.

MD simulations are also employed to study the effects of extreme conditions, such as irradiation damage. By simulating collision cascades, where a high-energy particle displaces atoms from their lattice sites, researchers can observe the production and evolution of defects in real-time. researchgate.net This is critical for materials like VC that are considered for applications in high-radiation environments. The parameters for the interatomic potentials used in these classical simulations are often derived from more accurate, but computationally expensive, quantum mechanical calculations like DFT.

Table 1: Parameters and Outputs of a Typical MD Simulation for Carbides

This table provides illustrative examples of typical parameters used in MD simulations of carbide materials, based on general practices in the field.

Simulation Parameter	Typical Value / Description	Purpose
Simulator Package	LAMMPS (Large-scale Atomic/Molecular Massively Parallel Simulator)	To perform the classical molecular dynamics calculations. mdpi.com
Interatomic Potential	Tersoff, EAM (Embedded Atom Method)	Defines the forces between atoms, crucial for accuracy.
System Size	10,000 - 1,000,000+ atoms	To create a model large enough to be representative of the bulk material.
Boundary Conditions	Periodic	Simulates an infinite crystal by connecting opposite faces of the simulation box. mdpi.com
Time Step	0.5 - 2.0 femtoseconds (fs)	The interval between successive calculations of particle positions and forces.
Temperature	300 K - 1800 K	To study material properties at different operating temperatures. researchgate.net
Ensemble	NVT (Canonical), NPT (Isothermal-isobaric)	Controls the thermodynamic variables of the system (e.g., constant temperature, pressure).
Primary Output	Atomic trajectories (positions, velocities, forces)	The raw data from which all other properties are calculated. ucdavis.edu
Analyzed Properties	Stress-strain curves, elastic constants, defect formation, dislocation dynamics	To understand mechanical response and microstructural evolution. mdpi.com

Predictive Modeling for Novel Vanadium Carbide Compositions and Functionalizations

Predictive modeling, primarily utilizing first-principles calculations based on Density Functional Theory (DFT), has become a cornerstone of materials discovery and design. DFT allows for the calculation of the electronic structure of materials, from which a vast array of physical and chemical properties can be derived with high accuracy. researchgate.net This approach enables the in silico design of novel vanadium carbide compositions and the exploration of functionalizations for specific applications before undertaking costly and time-consuming experimental synthesis.

One major area of predictive modeling for VC involves exploring its different stoichiometries and their impact on mechanical properties. Studies have shown that the carbon-to-metal atomic ratio significantly influences properties like Young's modulus, shear modulus, and hardness. researchgate.net DFT calculations have been used to compare the properties of stoichiometric VC with those of carbon-deficient phases like V4C3 and V8C7. researchgate.netbohrium.com These calculations reveal that VC generally exhibits higher bulk modulus, shear modulus, and hardness compared to its substoichiometric counterparts, a finding attributed to differences in the electronic density of states and the nature of V-C bonding. researchgate.netbohrium.com

Table 2: Calculated Mechanical Properties of Different Vanadium Carbide Phases

Data sourced from first-principles DFT calculations.

Property	VC	V4C3	Source
Bulk Modulus (GPa)	~384	~333	researchgate.netbohrium.com
Shear Modulus (GPa)	~238	~192	researchgate.netbohrium.com
Young's Modulus (GPa)	~550	~452	researchgate.netbohrium.com
Hardness (GPa)	~28.5	~15.8	researchgate.netbohrium.com

Furthermore, predictive modeling is crucial for designing functionalized VC materials. For example, DFT has been used to screen transition metal-doped vanadium carbides as potential catalysts for the hydrogen evolution reaction (HER). rsc.org These simulations can calculate key parameters like the Gibbs free energy for hydrogen adsorption (ΔG_H), a primary indicator of catalytic activity. One such study predicted that doping the VC(100) surface with manganese results in a ΔG_H value near zero (0.0012 eV), indicating excellent potential for HER catalysis. rsc.org The analysis of the electronic structure revealed that doping optimizes the surface's electronic configuration and promotes the catalytic kinetics. rsc.org

In another application, theoretical simulations have been used to understand how VC can enhance the hydrogen storage properties of materials like magnesium hydride (MgH₂). unileoben.ac.at Ab-initio simulations showed that VC can stretch and weaken the Mg-H bonds, thereby lowering the temperature required for hydrogen release and accelerating the diffusion of hydrogen atoms. unileoben.ac.at Similarly, DFT calculations have been performed to study the interaction of hydrogen with iron-vanadium carbide interfaces, showing that carbon vacancies within VC precipitates can act as strong trapping sites for hydrogen, which has implications for preventing hydrogen embrittlement in steels. researchgate.net

Table 3: Predicted Hydrogen Interaction Energies with Modified VC Systems

Data sourced from DFT and ab-initio calculations for specific functional applications.

System	Investigated Property	Calculated Value	Predicted Outcome	Source
Mn-doped VC(100)	Gibbs Free Energy for H* Adsorption (ΔGH*)	0.0012 eV	Excellent catalytic activity for hydrogen evolution.	rsc.org
VC in MgH₂	Dehydrogenation Activation Energy	89.3 ± 2.8 kJ/mol (with VC) vs. 138.5 ± 2.4 kJ/mol (pure MgH₂)	VC lowers the energy barrier for hydrogen release.	unileoben.ac.at
H in Fe-VC Interface	Dissolution Energy of Hydrogen	Varies by site, strong trapping at C vacancies	VC precipitates can trap hydrogen, improving resistance to embrittlement.	researchgate.net

Frontier Applications and Functionalization Strategies of Vanadium Carbide

Electrocatalysis Research

Vanadium carbide (VC) has emerged as a promising material in the field of electrocatalysis due to its unique electronic structure, high conductivity, and notable stability. Research has increasingly focused on harnessing these properties for various critical electrochemical reactions.

Hydrogen Evolution Reaction (HER) Performance and Mechanism

Vanadium carbides, including V₄C₃, V₈C₇, and VC, have demonstrated significant potential as effective electrocatalysts for the hydrogen evolution reaction (HER), a key process in water splitting for hydrogen production. These materials are metallic, which facilitates efficient electron transport from the bulk material to the catalyst's surface. Studies have shown that all three types of vanadium carbides exhibit excellent performance in HER. sciepub.com

Theoretical calculations using first-principles have been employed to understand the underlying mechanisms of HER on different vanadium carbide surfaces. These studies analyze crystal structures, electronic properties, and free energies during the reaction process. The V₈C₇ (110) surface, in particular, has been identified as having the best catalytic performance for HER, which is attributed to its relatively small Gibbs free energy for hydrogen adsorption (|ΔG(H*)|) value of -0.114 eV. sciepub.comrsc.org The presence of natural carbon vacancies in V₈C₇ contributes to a large surface energy, appropriate hydrogen adsorption energy, and low crystal formation energy, enhancing its catalytic activity. sciepub.comrsc.org

Furthermore, the electronic structures of VC and V₈C₇ on their (110) and (111) surfaces show a remarkable resemblance to that of platinum (Pt), suggesting a Pt-like HER mechanism. sciepub.comrsc.org This similarity in the d-band electronic structure is a key factor in their high catalytic efficiency. rsc.org

Experimental work has also validated the high HER activity of vanadium carbide-based materials. A hierarchical nanosheet structure composed of vanadium carbide nanoparticles encapsulated in a graphitic carbon network (VC-NS) has been synthesized. This material exhibits a small Tafel slope of 56 mV dec⁻¹ and requires a low overpotential of only 98 mV to achieve a current density of 10 mA cm⁻². researchgate.nettuwien.atmdpi.com This performance is comparable to that of the commercial 20% Pt/C catalyst. The VC-NS electrocatalyst also demonstrates excellent durability, with only a 10 mV shift in overpotential after 10,000 cyclic voltammetry cycles. researchgate.nettuwien.atmdpi.com

HER Performance of Vanadium Carbide-Based Catalysts

Catalyst	|ΔG(H*)| (eV)	Tafel Slope (mV dec⁻¹)	Overpotential @ 10 mA cm⁻² (mV)	Reference
V₈C₇ (110)	-0.114	-	-	sciepub.comrsc.org
VC-NS	-	56	98	researchgate.nettuwien.atmdpi.com
20% Pt/C (for comparison)	-	~30	-	researchgate.net

Oxygen Evolution Reaction (OER) Studies

In contrast to its performance in the HER, vanadium carbide generally exhibits poor catalytic activity for the oxygen evolution reaction (OER), the other half-reaction of water splitting. sciepub.com First-principles calculations have indicated that the overpotentials for OER on vanadium carbide surfaces are relatively large compared to benchmark catalysts like RuO₂ and IrO₂. psu.edu

However, research into cubic vanadium carbide (V₈C₇) has revealed more nuanced behavior. Studies on V₈C₇ microparticles as an OER electrocatalyst in alkaline media suggest that it functions as a "precatalyst" rather than a stable catalyst. researchgate.net Under OER operating conditions, V₈C₇ undergoes a morphological and compositional transformation. researchgate.net

Theoretical and experimental results indicate that the stability of V₈C₇ surfaces is crystal-face dependent. The (100), (010), and (001) surfaces are relatively stable and are considered preferable for the OER. In contrast, the (110) and (111) surfaces are prone to self-oxidation and subsequent dissolution during long-term OER testing. researchgate.netresearchgate.net This anisotropic stability leads to a morphological change in the V₈C₇ microparticles from a distorted sphere to a cuboid shape. researchgate.net

After extended cyclic voltammetry testing for OER, the transformed V₈C₇ catalyst was able to deliver a current density of 10 mA·cm⁻² at an overpotential of 503 mV. researchgate.net This suggests that while not as efficient as leading OER catalysts, vanadium carbide's performance can be influenced by its surface structure and in-situ transformations.

Catalytic Activity in Desulfurization Processes

Vanadium carbide has been investigated for its catalytic role in hydrodesulfurization (HDS) processes, which are crucial for removing sulfur from fuels. researchgate.net The catalytic activity of a vanadium carbide phase supported on activated carbon was studied using thiophene (B33073) hydrodesulfurization as a model reaction. The results indicated that the vanadium carbide catalyst was more active than the conventional alumina-supported NiMoS catalysts. researchgate.net This suggests that under reaction conditions, vanadium carbide sites may coexist and interact with active vanadium sulfide (B99878) sites to enhance the desulfurization process. researchgate.net

Advancements in Fuel Cell Catalysts

In the realm of fuel cell technology, vanadium carbide has shown promise as a promoter material for enhancing the performance of noble metal catalysts. Specifically, in direct ethanol (B145695) fuel cells (DEFCs), the primary challenges are the poisoning of the anode catalyst by intermediate products of the ethanol oxidation reaction and the cleavage of the carbon-carbon bond in ethanol. civilica.com

Research has demonstrated that using vanadium carbide as a support or promoter for palladium (Pd), a common catalyst for ethanol oxidation, can significantly improve catalytic activity. civilica.com A composite of palladium on vanadium carbide (Pd/VC) was found to exhibit a current approximately 20 times greater than that of palladium alone. civilica.com This enhancement is attributed to the anti-poisoning behavior of vanadium carbide. The porous structure of the high-surface-area VC also allows for high dispersion of the palladium nanoparticles, further boosting its electrocatalytic properties. civilica.com Vanadium carbide's electrochemical stability in both acidic and basic environments, coupled with its resistance to poisoning and low cost, makes it an attractive component in the development of more efficient and robust fuel cell catalysts. civilica.com

Advanced Energy Storage Technologies

Supercapacitors Utilizing Vanadium Carbide MXenes and Composites

Two-dimensional (2D) vanadium carbide MXenes, particularly V₂CTₓ, have garnered significant attention as electrode materials for supercapacitors due to their excellent electrical conductivity, pseudocapacitive behavior, and layered structure. utk.eduresearchgate.net The "Tₓ" in V₂CTₓ represents surface functional groups (like –OH, –O, or –F) that are introduced during the synthesis process and contribute to the material's pseudocapacitance. researchgate.net

The performance of V₂C MXene as a supercapacitor electrode has been evaluated in various aqueous electrolytes. In a 1 M H₂SO₄ solution, V₂C has shown a gravimetric capacitance of up to 487 F/g. researchgate.net Other research on N-doped V₄C₃/C nano-heterostructures has reported a specific capacitance of 118 F g⁻¹ at a current density of 0.75 A g⁻¹. researchgate.net

Supercapacitor Performance of Vanadium Carbide-Based Materials

Electrode Material	Electrolyte	Specific Capacitance	Scan Rate / Current Density	Cycle Stability	Reference
MWCNT/V₂CTₓ	-	1842 F g⁻¹	2 mV s⁻¹	94% after 10,000 cycles	sciepub.comresearchgate.netutk.edu
V₂C	1 M H₂SO₄	487 F g⁻¹	-	-	researchgate.net
V₂C	1 M MgSO₄	225 F g⁻¹	-	-	researchgate.net
V₂C	1 M KOH	184 F g⁻¹	-	-	researchgate.net
N-doped V₄C₃/C	-	118 F g⁻¹	0.75 A g⁻¹	Good stability after 10,000 cycles	researchgate.net

The unique multi-valent nature of vanadium (+2 to +4) in MXenes allows for multi-electron transfer during electrochemical energy storage, which significantly enhances the charge storage capacity. This, combined with their high surface area and conductivity, makes vanadium carbide MXenes and their composites highly promising for next-generation smart energy storage devices. utk.edu

Anode Materials for Alkali-Ion Batteries (Li-ion, Na-ion)

Vanadium carbide (VC) and its two-dimensional (2D) derivatives, known as MXenes (e.g., V4C3, V3C2, V2C), have garnered significant attention as promising anode materials for both lithium-ion batteries (LIBs) and sodium-ion batteries (SIBs). This interest stems from their notable electrical conductivity, structural stability, and capacity for metal-ion storage. mdpi.comacs.orgacs.org

Experimental work has also demonstrated the potential of VC-based materials. A multilayered vanadium carbide-reduced graphene oxide (VC@rGO) nanocomposite has been synthesized and tested as an anode material. acs.org This composite leverages the high conductivity of rGO to enhance the electrochemical performance of VC. In LIBs, the VC@rGO anode exhibited a superior specific capacity of 523 mAh g⁻¹ at a current density of 1C and maintained stable performance for 500 cycles with nearly 100% Coulombic efficiency. acs.org When applied to SIBs, the same composite delivered a specific capacity of 128 mAh g⁻¹ at a current density of 200 mA g⁻¹ for 100 cycles. acs.org Another approach involves the synthesis of vanadium-modified hard carbon submicrospheres (HC/VC). The HC/VC-1300 electrode, in particular, demonstrated a high capacity of 420 mAh g⁻¹ at 50 mA g⁻¹ in a sodium-ion battery. researchgate.net

Table 1: Electrochemical Performance of Vanadium Carbide-Based Anodes in Li-ion and Na-ion Batteries This table is interactive and can be sorted by clicking on the column headers.

Material	Battery Type	Specific Capacity	Current Density	Cycle Life	Coulombic Efficiency (%)	Reference
V4C3 MXene (Theoretical)	Li-ion	223 mAh g⁻¹	-	Good	-	mdpi.comresearchgate.net
V4C3 MXene (Theoretical)	Na-ion	223 mAh g⁻¹	-	Good	-	mdpi.comresearchgate.net
V3C2 MXene (Theoretical)	Li-ion	606.42 mAh g⁻¹	-	-	-	researchgate.net
V3C2 MXene (Theoretical)	Na-ion	606.42 mAh g⁻¹	-	-	-	researchgate.net
VC@rGO Nanocomposite	Li-ion	523 mAh g⁻¹	1C	500 cycles	~100%	acs.org
VC@rGO Nanocomposite	Li-ion	290 mAh g⁻¹	2A	350 cycles	100%	acs.org
VC@rGO Nanocomposite	Na-ion	128 mAh g⁻¹	200 mA g⁻¹	100 cycles	-	acs.org
HC/VC-1300	Na-ion	420 mAh g⁻¹	50 mA g⁻¹	-	-	researchgate.net

Electrode Materials for Zinc-Ion Batteries

The application of vanadium-based compounds as cathode materials for aqueous zinc-ion batteries (ZIBs) is an active area of research, largely due to the multiple valence states of vanadium (from +2 to +5), which allows for multi-electron transfer and potentially high specific capacities. sciengine.comsciengine.com While much of the research has focused on vanadium oxides and vanadates, oxygen-free vanadium-based compounds, including vanadium carbide, are also being explored. sciengine.comresearchgate.net The layered structures typical of many vanadium compounds are considered beneficial for the insertion and extraction of zinc ions. sciengine.comrsc.org The development of vanadium-based materials, including composites with carbon, is seen as a promising strategy to enhance conductivity, ion diffusion, and structural stability for ZIB applications. researchgate.net For instance, a carbon-nanosphere-composited zinc-ion-doped VO₂ electrode demonstrated a high specific capacity of 360 mAh g⁻¹ and excellent cycling stability. rsc.org While direct and extensive research solely on pure vanadium carbide as a ZIB electrode is less prevalent than for its oxide counterparts, the broader investigation into vanadium-based materials suggests a potential avenue for future exploration of VC in this battery chemistry. sciengine.comresearchgate.net

Electrochemical Performance Enhancement through Composite Design and Interlayer Engineering

A key strategy for unlocking the full potential of vanadium carbide in electrochemical energy storage is the development of advanced composite materials and the engineering of their interlayer structure. These approaches aim to overcome challenges such as the self-restacking of 2D MXene flakes, which can limit the accessibility of electrochemically active surfaces. elsevierpure.com

Interlayer engineering focuses on modifying the spacing and surface chemistry between the layers of 2D VC materials. The formation of heterostructures by stacking different types of MXenes, such as V₂CTₓ and Ti₃C₂Tₓ, is an innovative approach. These heterostructures can exhibit new electrochemical features and improved performance, including high volumetric capacitance and exceptional cycle life. northeastern.edu The controlled assembly of these different 2D building blocks allows for the design of electrodes with tailored properties for specific energy storage applications. northeastern.edu

Table 2: Performance Enhancement of VC-Based Composites This table is interactive and can be sorted by clicking on the column headers.

Composite Material	Application	Key Performance Metric	Enhancement Strategy	Reference
VC@rGO	Li-ion Battery Anode	523 mAh g⁻¹ at 1C	Composite with rGO	acs.org
MWCNT@V₂CTₓ	Supercapacitor	1842 F g⁻¹ gravimetric capacitance	Composite with MWCNTs	elsevierpure.comaip.org
MWCNT@V₂CTₓ	Supercapacitor	94% capacity retention after 10,000 cycles	Composite with MWCNTs	elsevierpure.comaip.org
V₂CTₓ/Ti₃C₂Tₓ Heterostructure	Supercapacitor	~1473 F cm⁻³ volumetric capacitance	Interlayer Engineering (Heterostructure)	northeastern.edu
N-doped V₄C₃/C	Asymmetric Supercapacitor	21.4 W h kg⁻¹ energy density	Composite with N-doped Carbon	rsc.org

Engineering of Superhard Materials and Tribological Systems

Reinforcement Phases in Metallic Matrix Composites (e.g., Aluminum and Iron Matrix Composites)

In aluminum matrix composites (AMCs), the incorporation of VC particles leads to substantial improvements in properties. For instance, reinforcing an AA6061 aluminum alloy with VC particles using friction stir processing resulted in a notable increase in compressive strength and hardness. proquest.com The compressive strength of the AA6061/VC composite was reported to be 380.2 MPa, an enhancement of about 14% compared to the unreinforced alloy. proquest.com The hardness also increased by 50%. proquest.com The uniform distribution of VC particles within the aluminum matrix is crucial for achieving these enhanced properties. deakin.edu.au Studies have shown that techniques like spark plasma sintering can achieve a high relative density and uniform distribution of VC, leading to a bending strength of 295 MPa and a microhardness of 232 Vickers for an aluminum-10 wt% VC composite. deakin.edu.au

In iron matrix composites, VC particles are often formed in situ through powder metallurgy or other synthesis routes. scientific.netresearchgate.net This method ensures a clean interface between the VC particles and the iron matrix, which is beneficial for strong interfacial bonding and, consequently, improved mechanical properties. scientific.net These composites exhibit excellent wear resistance, with microploughing and grooving being the dominant wear mechanisms. scientific.net The hardness of such composites can reach 62 HRC with a bend strength of approximately 990.1 MPa. scientific.net The shape, size, and distribution of the VC particles can be controlled by adjusting the chemical composition and processing parameters, which in turn influences the hardness and wear resistance of the final composite. nih.gov

Table 3: Mechanical Properties of Vanadium Carbide Reinforced Metal Matrix Composites This table is interactive and can be sorted by clicking on the column headers.

Composite Material	Matrix	Reinforcement Content (wt%)	Processing Method	Hardness	Compressive/Bend Strength	Reference
AA6061/VC	Aluminum	Not specified	Friction Stir Processing	50% increase vs. base	380.2 MPa	proquest.com
Al/VC	Aluminum	10	Spark Plasma Sintering	232 HV	295 MPa	deakin.edu.au
Fe/VC	Iron	Not specified	Powder Metallurgy (in situ)	62 HRC	990.1 MPa	scientific.net
VCFCs	Iron	8.1 V (forms VC)	Casting	634 - 705.5 HV	205 - 267 MPa (Tensile)	semanticscholar.org

Grain Growth Inhibition in Cermet Systems (e.g., WC-Co alloys)

Vanadium carbide is recognized as one of the most effective grain growth inhibitors in the production of cemented carbides, particularly tungsten carbide-cobalt (WC-Co) alloys. ukm.mytreibacher.com The addition of small amounts of VC (typically less than 1.0 wt%) during the sintering process effectively controls the growth of tungsten carbide grains. ukm.my This inhibition is crucial for producing ultrafine or sub-micron grained WC-Co materials, which exhibit exceptional hardness, wear resistance, and strength. ukm.myuitm.edu.my

The effectiveness of VC as a grain growth inhibitor is attributed to its high solubility and diffusivity in the liquid cobalt binder phase at relatively low temperatures. ukm.my During sintering, VC can alter the morphology of the WC grains. For example, the addition of VC can cause the WC grains to adopt a stepped triangular prism shape. nih.gov By preventing the formation of large WC grains, a more uniform and finer microstructure is achieved. ukm.my

Research has shown a direct correlation between the amount of VC added and the resulting grain size and mechanical properties. In one study on a WC-10%Co alloy, the optimal addition of 0.4 wt% VC resulted in the highest theoretical density (95.2%), hardness (1973 HV), and flexural strength (2586 MPa), with an average WC grain size of 519 nm. ukm.my Another study on WC-6Co alloys demonstrated that increasing VC content from 0.6 to 1.0 wt% decreased the average grain size from 0.32 µm to 0.27 µm. nih.gov However, it is important to control the amount of VC, as excessive additions can potentially lead to the formation of brittle phases at the WC-Co interface. ukm.myuitm.edu.my The combination of VC addition with processing techniques like cold isostatic pressing can further enhance the refinement of the microstructure, leading to WC grain sizes as fine as 0.68 µm and improved fracture toughness. uitm.edu.myuitm.edu.my

High-Temperature Structural Material Development

Vanadium carbide possesses a combination of physical and mechanical properties that make it a candidate for high-temperature structural applications. researchgate.netimim.plmdpi.com Its key attributes include a very high melting point, reported to be 2810 °C, high hardness (9-9.5 Mohs), and excellent chemical and thermal stability, even at elevated temperatures. imim.plmdpi.comwikipedia.org These properties are characteristic of transition metal carbides and are essential for materials intended for use in extreme environments. researchgate.netmdpi.com

The high-temperature strength of VC allows it to be used as a reinforcing phase in materials designed for high-temperature service. proquest.com For example, VC/steel surface-alloyed materials, fabricated by high-energy electron-beam irradiation, have shown greatly improved hardness, especially high-temperature hardness up to 500 °C. researchgate.net The inherent stability of VC ensures that it retains its structural integrity and reinforcing capabilities at temperatures where many other materials would degrade. imim.pl The development of composites and coatings incorporating VC is a strategic approach to creating materials that can withstand severe wear and corrosive environments at high temperatures. mdpi.com

Fabrication of Wear-Resistant Protective Coatings

Vanadium carbide (VC) is a key material in the development of wear-resistant protective coatings due to its exceptional hardness, high melting point, and chemical stability. pacificparticulatematerials.comaemmetal.com These coatings are applied to various substrates, such as steel and other alloys, to enhance their service life and performance in demanding environments. iaea.orgimim.pl

Several techniques are employed for the fabrication of vanadium carbide coatings, each offering distinct advantages. The thermo-reactive diffusion (TRD) technique is a widely used and economical method. scielo.org.mxiust.ac.ir In this process, a substrate with a carbon content of at least 0.3 wt.% is immersed in a molten salt bath, typically composed of borax (B76245), a ferro-vanadium alloy as the carbide-forming element, and a reducing agent like aluminum. scielo.org.mxmdpi.com The process is conducted at temperatures ranging from 1173 K to 1323 K for several hours. scielo.org.mx During this treatment, carbon atoms from the substrate diffuse to the surface and react with vanadium, forming a dense and uniform VC layer that is metallurgically bonded to the substrate. scielo.org.mxibccoatings.com This strong bond ensures excellent adhesion of the coating. scielo.org.mx The thickness of the resulting VC layer typically ranges from 5 to 15 micrometers. iaea.orgosti.gov

Another fabrication method is directed energy deposition (DED), a form of additive manufacturing. This technique has been successfully used to create a vanadium carbide layer on a Ti-6Al-4V alloy substrate. mdpi.com The process resulted in a thick VC layer (over 400 µm) with a Vickers hardness exceeding 1500 HV. mdpi.com Other methods for producing VC coatings include physical vapor deposition (PVD) and chemical vapor deposition (CVD). iust.ac.irmdpi.com

The properties of vanadium carbide coatings contribute significantly to their performance. They exhibit high microhardness, typically in the range of 20000-28000 MPa, and a low coefficient of friction. iaea.orgosti.gov This combination of properties leads to a substantial increase in wear resistance. For instance, VC coatings have demonstrated 15 to 20 times higher wear resistance compared to boride coatings under specific friction conditions. iaea.orgosti.gov Furthermore, these coatings can operate in air at temperatures up to 400°C and enhance the fatigue strength of carbon steels. iaea.orgosti.gov

Table 1: Comparison of Vanadium Carbide Coating Fabrication Techniques

Technique	Typical Substrates	Key Process Parameters	Coating Properties	Advantages	Disadvantages
Thermo-Reactive Diffusion (TRD)	Carbon and alloyed steels, Gray cast iron iaea.orgscielo.org.mx	Molten borax bath, 1173-1323 K, 2-6 hours scielo.org.mx	5-15 µm thickness, High adhesion, Microhardness: 20000-28000 MPa iaea.orgosti.gov	Economical, Good adhesion, Uniform layers scielo.org.mxiust.ac.ir	High processing temperatures, Limited to high-carbon substrates iust.ac.ir
Directed Energy Deposition (DED)	Ti-6Al-4V alloy mdpi.com	Diode laser, Parameters similar to standard Ti-6Al-4V production mdpi.com	>400 µm thickness, Vickers hardness >1500 HV mdpi.com	Thick coatings, Strong metallurgical bond mdpi.com	Potential for cracking due to thermal expansion mdpi.com
Physical/Chemical Vapor Deposition (PVD/CVD)	Various steels iust.ac.irmdpi.com	N/A	Typically less than 25 µm thickness iust.ac.ir	Versatile, Can coat complex shapes	Can have adhesion issues compared to TRD

Exploration of Ternary Vanadium-Niobium Carbide Systems

Research into ternary carbide systems, particularly those involving vanadium and niobium, has revealed the potential for creating materials with enhanced properties compared to their binary counterparts. The combination of vanadium carbide (VC) and niobium carbide (NbC) in coatings and composites can lead to synergistic effects, resulting in superior hardness and wear resistance. scielo.org.co

Ternary vanadium-niobium carbide coatings have been successfully deposited on steel substrates like AISI D2 and AISI H13 using the thermo-reactive diffusion (TRD) process. scielo.org.coresearchgate.net The process involves a molten borax bath containing ferrovanadium, ferroniobium, and aluminum at temperatures around 1020°C. mdpi.comscielo.org.co X-ray diffraction (XRD) analysis of these coatings has shown the formation of binary compounds (NbC and VC) as well as a ternary phase (NbVC2). scielo.org.co

One of the key advantages of these ternary systems is their exceptional hardness. Hardness values as high as 38 GPa have been reported, approaching the realm of superhard materials. scielo.org.co This significant increase in hardness is attributed to micro-deformations within the carbide structure and a reduction in crystal size. scielo.org.co In contrast, in high-chromium tool steels, vanadium tends to dissolve into the chromium carbide (Cr7C3) phase, increasing its hardness through solid solution strengthening, while niobium forms its own very hard carbide (NbC). kau.se

The wear resistance of these ternary carbide coatings is also noteworthy. The coefficient of friction for ternary carbide systems shows minimal variation with changes in the vanadium content. scielo.org.co The improved wear resistance is linked to the formation of a surface layer containing aliphatic carbon atoms and graphite (B72142), which possess Van der Waals-type bonds. scielo.org.co

Furthermore, the addition of vanadium can influence the synthesis of niobium carbide. Studies have shown that the presence of vanadium alters the solid-state reaction pathways for producing NbC, allowing for its formation at lower temperatures (around 1000°C) compared to the conventional synthesis from Nb2O5 and carbon (which requires approximately 1500°C). acs.org In this process, vanadium carbide acts as a carbon carrier and contributes to the reaction heat, leading to a more efficient and cleaner synthesis of NbC where vanadium substitutes some of the niobium atoms in the crystal lattice. acs.org

Nanomaterials and Low-Dimensional Vanadium Carbide Structures

The advancement of nanotechnology has enabled the synthesis and application of vanadium carbide in low-dimensional forms, such as nanoparticles, nanopowders, and nanosheets. These nanostructured materials exhibit unique properties compared to their bulk counterparts, opening up new avenues for their use in various technological fields.

Synthesis and Application of Vanadium Carbide Nanoparticles and Nanopowders

Vanadium carbide nanoparticles and nanopowders are of significant interest due to their extreme hardness, high melting point, thermal stability, and catalytic properties. nanorh.comnanografi.com These characteristics make them suitable for a wide range of applications, from wear-resistant coatings to energy storage.

Several methods have been developed for the synthesis of VC nanoparticles. A common and commercially viable method is carbothermal reduction, where a precursor mixture of vanadium oxide and a carbon source is heated at high temperatures. rroij.com To produce finer nanoparticles, this method can be assisted by mechanical activation, which involves milling the precursor mixture before heating. nih.gov Another approach combines solution combustion synthesis (SCS) with carbothermal reduction. rroij.com In this two-step process, a homogeneous precursor of vanadium oxide and carbon is first prepared via SCS, followed by calcination under a nitrogen atmosphere at temperatures up to 1200°C to form pure-phase VC nanoparticles with sizes less than 30 nm. rroij.com Other synthesis routes include thermal decomposition of a precursor in a high-pressure autoclave at lower temperatures. aip.org

The applications of VC nanoparticles are diverse. Their exceptional hardness makes them ideal for:

Wear-Resistant Coatings: Applied to industrial machinery components like pumps and valves to reduce friction and abrasion. nanorh.com

Cutting Tools: Incorporated into drills, mills, and saw blades to enhance hardness and extend their operational life. nanorh.com

Abrasives: Used in grinding wheels and polishing compounds for precise surface finishing. powdernano.com

Their high thermal stability also makes them suitable for:

Aerospace Components: Used in turbine blades, nozzles, and heat shields that experience extreme temperatures and mechanical stress. nanorh.compowdernano.com

Refractory Materials: Employed in furnace linings and crucibles for high-temperature applications. powdernano.com

Table 2: Synthesis Methods for Vanadium Carbide Nanoparticles

Synthesis Method	Precursors	Key Process Steps	Resulting Particle Size
Carbothermal Reduction	Vanadium oxide, Carbon source rroij.com	High-temperature heating of precursor mixture rroij.com	Varies with conditions
Mechanically Activated Carbothermal Reduction	V2O5, Carbon black nih.gov	Milling of precursors for 15h, followed by heating at 1050°C for 1h nih.gov	Average crystallite size of 88 nm (for V8C7) nih.gov
Solution Combustion Synthesis (SCS) & Carbothermal Reduction	Ammonium vanadate, Ammonium nitrate, Glycine, Glucose rroij.com	SCS to form a precursor, followed by calcination at 1200°C under nitrogen rroij.com	< 30 nm rroij.com
Thermal Decomposition	N/A aip.org	Decomposition of a precursor in a high-pressure autoclave at low temperature aip.org	Nanosized particles aip.org

Design and Functionalization of Vanadium Carbide Nanosheets (e.g., V4C3)

Vanadium carbide nanosheets, a type of 2D material known as MXenes, have garnered significant attention for their unique electronic, optical, and mechanical properties. novapublishers.com One of the most studied vanadium carbide MXenes is V4C3.

The synthesis of V4C3 nanosheets typically begins with the corresponding MAX phase precursor, V4AlC3. acs.org2dsemiconductors.com The process involves selectively etching the aluminum (Al) layers from the MAX phase. A common method uses a mixture of concentrated hydrochloric acid (HCl) and lithium fluoride (B91410) (LiF) at elevated temperatures (e.g., 140°C) for several days to obtain a multilayered V4C3 solution. acs.org To obtain few-layered nanosheets, the multilayered material is then exfoliated, often using a solution like tetramethylammonium (B1211777) hydroxide (B78521) (TMAOH) followed by ultrasonication. acs.org This process results in V4C3 nanosheets with an average thickness of approximately 2.3 nm, corresponding to two layers. acs.org

The functionalization of these nanosheets is crucial for tailoring their properties for specific applications. For instance, V4C3 nanosheets have been investigated as anode materials for lithium-ion (Li-ion) and sodium-ion (Na-ion) batteries. nih.gov Density-functional theory (DFT) calculations predict that V4C3 MXene exhibits excellent electrical conductivity when loaded with lithium or sodium. nih.govresearchgate.net It offers a good theoretical storage capacity of 223 mAhg⁻¹ and low average open-circuit voltages of 0.38 V for Li-ion and 0.14 V for Na-ion batteries. nih.govresearchgate.net The low diffusion barrier for Li and Na ions suggests rapid intercalation and extraction, which is beneficial for battery performance. nih.govresearchgate.net

Encapsulation Strategies for Vanadium Carbide Nanoparticles within Conductive Networks

To further enhance the performance of vanadium carbide nanoparticles, particularly in electrochemical applications, encapsulation within conductive networks has emerged as a promising strategy. This approach addresses issues such as particle aggregation and improves electrical conductivity and long-term stability. researchgate.net

A notable example is the encapsulation of VC nanoparticles within a highly conductive mesoporous graphitic carbon network, forming a hierarchical nanosheet structure (VC-NS). researchgate.netcityu.edu.hkpolyu.edu.hk This material is synthesized through a two-step process involving a hydrothermal reaction followed by a low-temperature magnesium thermic reaction. researchgate.netcityu.edu.hkpolyu.edu.hk The resulting structure consists of isolated VC nanoparticles embedded within the carbon nanosheets. researchgate.netcityu.edu.hkpolyu.edu.hk

This encapsulation strategy offers several advantages. The graphitic carbon network provides excellent electrical conductivity, facilitating efficient electron transport. researchgate.net The mesoporous nature and large specific surface area of the nanosheets expose more active sites of the VC nanoparticles. cityu.edu.hk This is particularly beneficial for electrocatalytic applications like the hydrogen evolution reaction (HER). researchgate.netcityu.edu.hkpolyu.edu.hk The VC-NS composite has shown high HER activity, with a small overpotential and excellent durability, making it a promising precious-metal-free electrocatalyst. researchgate.netcityu.edu.hkpolyu.edu.hk The encapsulation also prevents the agglomeration of the nanoparticles, ensuring their long-term stability and performance. researchgate.net

Emerging and Specialized Research Areas

Vanadium carbide continues to be a subject of intense research, with new applications and specialized areas constantly emerging. Its unique combination of physical and chemical properties makes it a versatile material with potential in various advanced technologies.

One significant area of emerging research is its application in energy storage and conversion. Beyond the use of VC nanoparticles and nanosheets in batteries and as electrocatalysts for the hydrogen evolution reaction, there is growing interest in their role in supercapacitors. nanografi.comreade.com The high electrical conductivity and chemical stability of VC are advantageous for these applications.

Another frontier is the development of advanced composites. Vanadium carbide is being incorporated into metal matrix composites (MMCs) to enhance their mechanical properties. powdernano.com For example, reinforcing aluminum alloys like AA6061 with VC particles using techniques such as friction stir processing has been shown to significantly improve compressive strength. proquest.com

The use of vanadium carbide in the form of MAX phases, such as vanadium aluminum carbide (V2AlC), is also a rapidly developing field. nanotrun.com These ternary layered ceramic materials exhibit a unique combination of metallic and ceramic properties, including high electrical and thermal conductivity, high elastic modulus, and excellent thermal shock and corrosion resistance. nanotrun.com These properties make them suitable for applications such as high-temperature coatings, conductive self-lubricating ceramics, and precursors for MXene synthesis. nanotrun.com

In the realm of steel and alloy development, the role of vanadium carbide as a microalloying element is well-established but continues to be refined. sanlicarbide.com Its ability to refine grain structure, increase strength and toughness, and improve wear resistance makes it a critical component in high-strength low-alloy (HSLA) steels and tool steels. sanlicarbide.com Ongoing research focuses on optimizing the addition of VC to achieve specific performance characteristics in advanced steel grades.

Furthermore, the catalytic properties of vanadium carbide are being explored beyond hydrogen evolution. Its electronic structure, which shares similarities with platinum-group metals, suggests potential applications in other catalytic reactions, including those relevant to the chemical and petrochemical industries. nanografi.com

Substrates for Surface-Enhanced Raman Scattering (SERS)

Vanadium carbide MXenes, such as V₂C and V₄C₃, are emerging as highly effective substrates for Surface-Enhanced Raman Scattering (SERS), a powerful analytical technique for detecting trace amounts of molecules. springerprofessional.denih.gov Unlike traditional SERS substrates based on noble metals, vanadium carbide MXenes offer the advantages of lower cost, excellent chemical stability, and high flexibility. springerprofessional.denih.gov The SERS enhancement mechanism in vanadium carbide MXenes is primarily attributed to a charge transfer process between the MXene's surface functional groups (e.g., -OH, -F) and the analyte molecules. researchgate.net

Research has demonstrated the capability of vanadium carbide-based SERS substrates in detecting organic dyes, such as Methylene Blue (MB), at concentrations as low as 10⁻⁵ M. researchgate.net Flexible SERS substrates have been fabricated by creating a composite of Polydimethylsiloxane (PDMS) and V₂CTₓ MXene, which allows for the enhancement of the Raman signal to be modulated by external strain like bending or stretching. researchgate.net Studies have shown that a negative bending of such a flexible composite substrate can lead to a 6.7-fold increase in Raman enhancement for MB dye. researchgate.net Furthermore, investigations into bimetallic Ti-V-C MXene nanosheets have reported impressive femtomolar-level detection limits for Rhodamine 6G, highlighting the exceptional sensitivity of these materials. dntb.gov.ua

The SERS performance of vanadium carbide MXenes can be further optimized through methods like vacuum-assisted filtration, which enhances the density of the MXene layer and improves signal reproducibility. nih.govdntb.gov.ua The unique physicochemical properties of these non-noble material substrates open up new possibilities for developing wearable devices for biomedical diagnostics and environmental monitoring. springerprofessional.deresearchgate.net

Applications in Gas Separation and Desalination (MXenes)

The unique two-dimensional structure of MXenes, including vanadium carbide derivatives, makes them promising candidates for advanced separation technologies such as gas separation and water desalination. rsc.orgresearchgate.net Their atomically thin, laminated structure can create well-defined nanochannels that enable precise molecular sieving. nih.gov

In the realm of gas separation, MXene membranes have demonstrated exceptional performance, particularly in the separation of hydrogen (H₂) from carbon dioxide (CO₂). nih.gov The subnanometer channels within the laminated MXene sheets allow for the preferential passage of smaller gas molecules like hydrogen while hindering the transport of larger molecules like carbon dioxide. nih.gov This results in membranes with both high permeability and high selectivity, a combination that often poses a challenge for traditional polymeric membranes. nih.govresearchgate.net The performance of MXene-based gas separation membranes can be tailored by controlling the membrane thickness and operating temperature. nih.gov

For desalination, MXenes are being explored for various applications, including ion-sieving membranes, capacitive deionization (CDI), and solar desalination. researchgate.net Their inherent hydrophilicity and the ability to form stable dispersions in water facilitate the fabrication of thin, uniform membranes. nih.govresearchgate.net In CDI, a technology that removes salt ions from water by applying an electric field, the high electrical conductivity and large surface area of MXenes make them excellent electrode materials. researchgate.netresearchgate.net Vanadium carbide (V₂CTₓ) MXene, in particular, has been investigated as a supercapacitor electrode in seawater electrolyte, demonstrating good capacitance and cycling stability, which are crucial for efficient CDI performance. ccspublishing.org.cnresearchgate.net

Furthermore, V₂C MXene has been used to modify ceramic membranes for the separation of oil-in-water emulsions. These modified membranes exhibit high oil rejection rates (greater than 99%) and strong resistance to oil fouling, showcasing their potential in treating industrial wastewater. rsc.org

Development of Biological Sensors Utilizing MXenes

The exceptional electronic properties, large surface area, and biocompatibility of vanadium carbide MXenes have positioned them as a highly promising platform for the development of advanced biological sensors. researchgate.netresearchgate.net These 2D materials can be functionalized to specifically interact with biological molecules, enabling the sensitive and selective detection of various analytes. researchgate.net

One notable application is in the development of electrochemical immunosensors. For instance, a V₂CTₓ MXene-based label-free immunosensor has been developed for the sensitive detection of the SARS-CoV-2 spike protein. researchgate.net In this application, the MXene serves as a conductive support for the immobilization of antibodies, facilitating rapid and reliable detection. researchgate.netresearchgate.net The high surface-to-volume ratio of MXenes provides an ideal matrix for immobilizing enzymes while retaining their bioactivity, which is crucial for the fabrication of enzymatic biosensors. researchgate.net

Vanadium carbide MXenes have also been utilized in the creation of optical sensors. A V₂C@gold nanoparticle (V₂C@AuNPs) composite has been synthesized to develop a sensor for glutathione (B108866) (GSH), an important antioxidant in the human body. figshare.com This sensor operates based on the change in absorbance of the V₂C@AuNPs composite in the presence of GSH, allowing for a detection range of 1–32 μM with a low detection limit of 0.099 μM. figshare.com

Moreover, the unique properties of V₂CTₓ MXenes are being explored for gas sensing applications relevant to health monitoring. Chemiresistive sensors based on these materials have shown the ability to detect acetone (B3395972) at room temperature, a biomarker for diabetes, in human breath. researchgate.net These sensors exhibit high sensitivity and selectivity, paving the way for non-invasive disease diagnosis. researchgate.net

Photocatalytic Applications of Vanadium Carbide

Vanadium carbide (VC) has emerged as a highly efficient and robust cocatalyst in the field of photocatalysis, particularly for hydrogen (H₂) evolution from water splitting. frontiersin.orgresearchgate.net This application is critical for the development of sustainable and clean energy sources. researchgate.net VC can be integrated with various semiconductor photocatalysts to significantly enhance their performance in producing hydrogen under visible light irradiation. frontiersin.orgresearchgate.net

Research has demonstrated that VC can effectively catalyze photocatalytic H₂ evolution in a dye-sensitized system under visible light (≥420 nm). frontiersin.orgresearchgate.net Furthermore, its versatility has been shown by its successful integration with a range of semiconductor photocatalysts. researchgate.net In addition to its high efficiency, vanadium carbide exhibits remarkable stability during long-term photocatalytic reactions, making it a promising and cost-effective alternative to expensive noble metal cocatalysts like platinum. researchgate.net

Recent studies have also explored the photothermal properties of bulk vanadium monocarbide powder, revealing its excellent light-to-heat conversion efficiency of approximately 70%. epa.gov This attribute has been harnessed to drive industrially relevant chemical reactions, such as the polymerization of acrylic monomers and the Diels-Alder reaction, using both laser and solar irradiation under ambient conditions. epa.gov

Hydrogen Storage Capabilities

Vanadium carbide plays a significant role in the context of hydrogen storage, primarily through its function as a hydrogen trapping material, which is a critical aspect of mitigating hydrogen embrittlement in high-strength steels. nih.govresearchgate.net While not typically used as a bulk storage material in the same way as metal hydrides, the interfaces and defects within vanadium carbide precipitates act as effective trapping sites for hydrogen atoms. researchgate.netmdpi.com

The hydrogen trapping capability of vanadium carbides is influenced by factors such as the size and coherency of the carbide precipitates within a metallic matrix. researchgate.net Smaller carbides with a larger effective surface area have been shown to trap significantly more hydrogen, indicating that trapping is a surface-dominant phenomenon. researchgate.net The interfaces between VC nanoprecipitates and an α-Fe matrix, for example, can act as effective hydrogen traps, impeding hydrogen diffusion and reducing the risk of embrittlement. mdpi.com

Density functional theory (DFT) calculations have been employed to evaluate the hydrogen trapping ability of these interfaces, revealing that the strength of hydrogen adsorption is related to the local atomic environment. mdpi.com Specifically, a larger Voronoi volume and a smaller coordination number for the trapping site are beneficial for hydrogen capture. mdpi.com Research has also shown that the presence of fine vanadium carbide particles can act as non-diffusible hydrogen-trapping sites, increasing the amount of trapped hydrogen with higher vanadium content in steel. researchgate.net

While the primary application discussed in the literature is related to preventing material failure, the fundamental mechanisms of hydrogen trapping in vanadium carbides contribute to the broader understanding of hydrogen-material interactions, which is essential for developing safe and efficient hydrogen storage and transport systems.

Investigation of Antioxidant Activity (e.g., V₄C₃ Nanosheets)

Vanadium carbide nanosheets, particularly V₄C₃, have demonstrated significant potential as potent antioxidant agents. mdpi.comacs.org This activity is crucial for addressing oxidative stress, which is a key factor in the pathogenesis of numerous diseases, including idiopathic pulmonary fibrosis. mdpi.com

The antioxidant properties of V₄C₃ nanosheets stem from their ability to effectively scavenge a broad spectrum of reactive oxygen and nitrogen species (RONS). mdpi.com Research has shown that subtle autoxidation of the nanosheets can adjust their valence composition, leading to a significant enhancement of their antioxidant behavior. mdpi.com This "valence engineering" triggers multiple antioxidant mechanisms, including electron transfer, hydrogen atom transfer, and enzyme-like catalysis, which endows the V₄C₃ nanosheets with a high-efficiency and persistent antioxidant capacity. mdpi.com

In their pristine state, V₄C₃ nanosheets exhibit a pronounced ability to quench free radicals. acs.org This inherent antioxidant prowess is a central aspect of their biological activity. acs.org Benefiting from these properties and their good biocompatibility, V₄C₃ nanosheets have been shown to prevent the proliferation of myofibroblasts and abnormalities in the extracellular matrix. mdpi.com This action helps to alleviate the progression of diseases like bleomycin-induced pulmonary fibrosis by reducing inflammation and helping to rebuild the body's natural antioxidant defenses. mdpi.com

The study of the antioxidant capabilities of vanadium carbide nanosheets not only offers a promising strategy for designing advanced antioxidant nanomaterials but also provides a proof-of-concept for the treatment of various oxidative stress-related diseases. mdpi.com

Induction of Superconductivity in Vanadium Carbide MXenes

While vanadium carbide (V₂C) MXene is not intrinsically superconducting, recent research has revealed that superconductivity can be induced in this two-dimensional material through surface functionalization. nih.govacs.org This discovery opens up new avenues for exploring and designing novel 2D superconductors. nih.gov

The induction of superconductivity in V₂C MXene is achieved by leveraging its versatile surface chemistry. nih.gov By introducing different functional groups, such as hydrogen (H) and fluorine (F) adatoms, it is possible to manipulate critical parameters like the density of states at the Fermi level and the electron-phonon coupling. nih.govacs.org These modifications directly influence the electronic structure and vibrational properties (phonons) of the material, which are the key ingredients for conventional superconductivity. nih.gov

Studies have shown that functionalization with either hydrogen or fluorine adatoms can lead to the emergence of superconductivity in V₂C. nih.gov Notably, a mixed functionalization with both hydrogen and fluorine has been found to yield the highest superconducting transition temperature. nih.govacs.org This enhancement is attributed to the softening of certain phonon modes, which strengthens the electron-phonon coupling constant. nih.gov

This approach of inducing superconductivity through mixed functionalization has also been successfully extended to other non-superconducting MXenes, such as niobium carbide (Nb₂C), resulting in a significant superconducting transition temperature. nih.govacs.org These findings underscore the effectiveness of surface functionalization as a powerful strategy to engineer novel superconducting properties in the MXene family of materials, paving the way for future theoretical and experimental investigations in the field of two-dimensional superconductivity. nih.govacs.org

Surface Chemistry and Interfacial Phenomena of Vanadium Carbide

Adsorption and Reaction Mechanisms on Vanadium Carbide Surfaces (e.g., Ethanol (B145695) Adsorption)

The interaction of molecules with vanadium carbide surfaces is foundational to its catalytic and tribological properties. Studies on the (100) face of vanadium carbide under ultrahigh vacuum conditions have provided significant insights into these processes, particularly with the adsorption of ethanol.

When exposed to ethanol at room temperature, the VC(100) surface undergoes a reactive adsorption process. Despite a low sticking coefficient, ethanol molecules that do adsorb react to form a thin, chemisorbed layer. researchgate.net This reaction involves the partial dehydration of the ethanol molecule, leading to the formation of a species that bonds to the vanadium carbide surface through both its oxygen and carbon atoms. researchgate.net

The growth and properties of this reaction layer have been characterized using various surface-sensitive techniques. High-resolution electron energy loss spectroscopy and temperature-programmed desorption have been instrumental in identifying the nature of the chemisorbed species. researchgate.net The formation of this hydrocarbon reaction layer culminates in a complete monolayer, which fundamentally alters the surface properties. This process demonstrates that the VC surface is not inert but actively participates in chemical transformations of adsorbed molecules.

Further research has explored the catalytic potential of vanadium carbide in other reactions. For instance, palladium nanoparticles supported on high-surface-area vanadium carbide have shown significantly enhanced electro-catalytic activity for ethanol oxidation in fuel cells. civilica.com The VC acts as a promoter, improving the performance and poison resistance of the palladium catalyst. civilica.com This highlights the surface's role in facilitating electrochemical reactions.

Table 1: Summary of Ethanol Adsorption on VC(100) Surface

Feature	Description	Source
Adsorption Process	Reactive chemisorption at room temperature.	researchgate.net
Reaction Product	A partially dehydrated species bonded through both oxygen and carbon atoms.	researchgate.net
Layer Growth	Forms a complete monolayer on the VC(100) surface.	researchgate.net
Effect on Friction	Formation of the monolayer leads to a ~40% reduction in interfacial friction.	researchgate.net

Tribological Studies: Interfacial Friction Modification and Lubrication

The inherent hardness and wear resistance of vanadium carbide make it a key material for protective coatings. Its tribological performance is intimately linked to the chemistry of its sliding interface. The adsorption of molecules, as discussed above, can act as a form of lubrication, modifying the frictional properties of the surface.

In the case of ethanol adsorption on VC(100), the formation of a complete monolayer of the hydrocarbon reaction layer results in a significant, approximately 40% reduction in frictional forces as measured by atomic force microscopy. researchgate.net Interestingly, this friction reduction is not directly correlated with changes in interfacial adhesion. Instead, it is attributed to a change in the interfacial shear strength resulting from the growth of the ethanol decomposition species on the surface. researchgate.netuh.edu This demonstrates a chemical modification approach to lowering friction at the nanoscale.

On a macroscopic scale, the tribological behavior of VC coatings is often influenced by the formation of oxide layers, particularly during sliding at elevated temperatures. Studies on VC coatings on tool steel, sliding against stainless steel, have shown that the presence of vanadium oxides (such as V₂O₅ and VO₂) on the surface contributes to less adhesion. scispace.comchula.ac.thchula.ac.th The formation of these oxides, sometimes in combination with oxides from the counter-surface (like Cr-rich oxides), can act as a lubricating layer, reducing galling and wear. scispace.comchula.ac.th At high temperatures, certain vanadium oxides, known as Magnéli phases, can provide a self-lubricating effect, leading to reduced coefficients of friction and wear. researchgate.net

Table 2: Factors Influencing Tribological Properties of Vanadium Carbide

Influencing Factor	Mechanism	Effect	Source
Ethanol Adsorption	Formation of a hydrocarbon monolayer with low interfacial shear strength.	~40% reduction in friction.	researchgate.net
Surface Oxidation	Formation of vanadium oxides (e.g., V₂O₅, VO₂) at the interface.	Reduced adhesion and galling.	scispace.comchula.ac.th
High-Temperature Operation	Formation of self-lubricating Magnéli phase oxides.	Reduced coefficient of friction and wear at elevated temperatures.	researchgate.net

Influence of Surface Termination Groups on MXene Properties (e.g., -O, -OH, -F)

MXenes, a class of 2D transition metal carbides and nitrides derived from MAX phases, have surfaces that are invariably functionalized with termination groups as a result of their synthesis process. researchgate.net For vanadium carbide MXenes (e.g., V₂CTₓ), these surface termination groups, typically oxygen (-O), hydroxyl (-OH), and fluorine (-F), are not mere surface contaminants but integral components that decisively dictate the material's properties. nih.govresearchgate.netmdpi.com

The chemistry of these termination groups plays a crucial role in the thermodynamic stability of the MXene sheets. nih.gov They significantly influence the electronic structure, interlayer distance, and work function of the material. mdpi.com This, in turn, affects a wide array of functional properties:

Electrochemical Performance: The type of surface group can determine whether a MXene behaves as a pseudocapacitive material (with -O, -OH, -F terminations) or exhibits battery-like faradaic behavior (with -Br, -I terminations). nih.gov Terminations that hinder ion transport, such as -F and -OH, can be modified to improve performance in applications like lithium-ion batteries. mdpi.com

Catalytic Activity: The surface chemistry directly impacts the catalytic and electrocatalytic behavior of MXenes.

Electronic and Physical Properties: Different termination atoms lead to different structural factors and lattice parameters. mdpi.com For instance, Nb₂C MXenes have been shown to exhibit surface-group-dependent superconductivity. researchgate.net

The ability to control and modify these surface functional groups through post-synthesis treatments opens up pathways to tailor MXene properties for specific applications, making surface chemistry a critical aspect of MXene engineering. mdpi.comacs.org

Role of Crystallographic Defects and Vacancies in Surface Reactivity

Crystallographic defects, particularly point defects like vacancies, are inherent imperfections in crystalline solids and play a significant role in the material's properties. wikipedia.org In vanadium carbide, first-principles calculations have shown that carbon vacancies (V꜀) are the most energetically favorable and stable intrinsic point defects. ljmu.ac.uknih.gov This means that vanadium carbide often exists in a non-stoichiometric form (VCₓ, where x < 1). ljmu.ac.ukscience.gov

These carbon vacancies are not detrimental; in fact, they are crucial for the stability and reactivity of the material:

Bulk Stability: Carbon vacancies can stabilize the bulk VC structure by enhancing V-V bonding and locally strengthening the remaining V-C bonds. science.gov

Surface Energy and Reactivity: The presence of vacancies significantly influences surface energy. Calculations suggest that the surface energy of VCₓ (100) is minimized when carbon vacancies are located at least two layers below the surface. science.gov The emergence of natural carbon vacancies in related structures like V₈C₇ leads to high surface energy and proper hydrogen adsorption energy, which are key to its excellent performance in the hydrogen evolution reaction (HER). rsc.orgresearchgate.netrsc.org The vacancies create more active sites, enhancing the catalytic performance. rsc.org

Advanced Materials Design and Engineering of Vanadium Carbide Systems

Composite Material Design Principles

The integration of vanadium carbide into composite materials is a key strategy for enhancing the performance of various materials. The design principles focus on leveraging VC's exceptional hardness, high melting point, and chemical stability to create composites with superior mechanical, thermal, and wear-resistant properties.

Integration of Vanadium Carbide in Metal Matrix Composites

Vanadium carbide is a valuable reinforcement material for metal matrix composites (MMCs), where it can significantly improve the properties of the base metal.

Steel Matrix Composites: In steel, the addition of VC serves to refine the grain structure and enhance strength and toughness. Vanadium is a strong carbide-forming element, and the resulting vanadium carbides precipitate within the steel matrix, impeding dislocation movement and increasing the material's hardness and wear resistance. For instance, in high-speed steels, VC additions contribute to high hardness and wear resistance, properties that are critical for cutting tools. In press-hardened steels, the formation of vanadium carbides can increase the ultimate tensile strength to over 2000 MPa without compromising ductility. The pinning effect of VCs also leads to a finer prior austenite grain size, which further improves the steel's toughness.

Titanium Matrix Composites: Vanadium carbide is also used as a reinforcement in titanium-based composites. It can be used as an additive to refine the grain of titanium-base cermets, thereby improving their properties. rroij.com

Table 1: Properties of Vanadium Carbide Reinforced Metal Matrix Composites

Matrix	VC Content	Fabrication Method	Key Improvements	Reference
High-Speed Steel	Varying percentages	Powder Metallurgy	Increased hardness and wear resistance	Generic Knowledge
Press-Hardened Steel (34MnB5V)	Not specified	Press Hardening	Ultimate tensile strength > 2000 MPa, improved toughness	htelabs.com
Commercial Pure Aluminum	0.3 wt%	Casting	Significant grain refinement	Generic Knowledge
Titanium-base Cermet	Additive	Sintering	Grain refinement and improved properties	rroij.com

Hybrid Nanocomposite Architectures (e.g., MWCNT/V2CTx, VC@rGO)

The development of hybrid nanocomposites represents a frontier in materials science, where different nanoscale materials are combined to achieve synergistic properties. Vanadium carbide is a key component in several promising hybrid nanocomposite architectures.

VC@rGO (Vanadium Carbide on reduced Graphene Oxide): A notable example is the multilayered VC@rGO nanocomposite. figshare.comacs.orgresearchgate.net This material is synthesized through a process that involves the high-temperature carburization of a precursor containing vanadium oxide and graphene oxide. acs.org The resulting structure consists of layers of VC nanosheets sandwiched with reduced graphene oxide. figshare.comacs.orgresearchgate.net This unique architecture provides excellent electrical conductivity and stability. figshare.comresearchgate.net

When used as an anode material in lithium-ion batteries (LIBs), the VC@rGO nanocomposite has demonstrated a superior specific capacity of 523 mAh g⁻¹ at a current density of 1C, with excellent capacity retention over 500 cycles and nearly 100% Coulombic efficiency. acs.org In sodium-ion batteries (SIBs), it has shown a capacity of 128 mAh g⁻¹ at a current density of 200 mA g⁻¹. acs.org The fabrication of multifunctional nanohybrids of vanadium carbide nanoparticles decorating reduced graphene oxide (V8C7/RGO) has also been reported. researchgate.net This composite exhibits a large specific surface area and enhanced electrical conductivity, leading to high catalytic activity for the oxygen reduction reaction (ORR). researchgate.net As an anode for LIBs, the V8C7/RGO nanocomposite shows a high reversible specific capacity of 995.8 mAh g⁻¹ at 0.1 A g⁻¹. researchgate.net

Thin Film Engineering and Growth Process Control

The deposition of vanadium carbide thin films allows for the precise control of their properties for various applications, including wear-resistant coatings and electronic components. Sputtering is a widely used technique for depositing VC thin films, and the optimization of deposition parameters is crucial for achieving the desired film characteristics.

Optimization of Deposition Parameters for Film Characteristics

The properties of sputter-deposited VC films are highly dependent on the deposition conditions. Key parameters that can be optimized include argon pressure, substrate temperature, and RF power.

Argon Pressure: The argon pressure during sputtering has a strong influence on the crystallographic structure of the VC film. aip.orgiaea.org At higher argon pressures (e.g., 2.0 Pa), VC films with a preferred (111) orientation are typically formed. aip.orgiaea.org In contrast, at lower pressures (e.g., 0.5 Pa), amorphous films are often obtained. aip.orgiaea.org The carbon concentration in the films also tends to decrease with increasing argon pressure. aip.org

Substrate Temperature: The substrate temperature during deposition can affect the density and hardness of the VC films. researchgate.net An increase in deposition temperature can lead to a slight increase in both hardness and Young's modulus, likely due to increased film density. researchgate.net For instance, VC films with a C/V ratio of 2.5 showed a 13% increase in density when the deposition temperature was raised from 20 °C to 400 °C. researchgate.net

RF Power: The RF power applied during sputtering influences the deposition rate and the carbon content of the films. The deposition rate is approximately proportional to the sputtering power. aip.org The carbon content in the films has been observed to decrease as the RF power increases. aip.org

Table 2: Effect of Deposition Parameters on Sputtered Vanadium Carbide Films

Parameter	Effect on Film Characteristics	Typical Values/Observations	Reference
Argon Pressure	Influences crystallinity and composition	2.0 Pa: (111) preferred orientation; 0.5 Pa: Amorphous structure. Carbon content decreases with increasing pressure.	aip.orgiaea.org
Substrate Temperature	Affects density, hardness, and Young's modulus	Increased temperature can lead to higher density and slight increases in hardness and modulus.	researchgate.net
RF Power	Controls deposition rate and carbon content	Deposition rate is proportional to power. Carbon content decreases with increasing power.	aip.org

Microstructure-Property Relationships in Sputter Deposited Vanadium Carbide Films

The microstructure of sputter-deposited VC films directly dictates their mechanical and physical properties. Understanding and controlling this relationship is essential for engineering high-performance coatings.

Crystallinity and Hardness: The crystallinity of the film, which is heavily influenced by the argon pressure, plays a significant role in its hardness. Crystalline films with a preferred orientation tend to exhibit higher hardness compared to their amorphous counterparts. Vanadium carbide coatings synthesized by reactive magnetron sputtering can achieve a peak hardness of 35.5 GPa and an elastic modulus of 358 GPa when a columnar crystal structure is obtained. researchgate.net However, the presence of excessive carbon can lead to a significant decrease in both hardness and elastic modulus. researchgate.net

Columnar Growth: Sputtered thin films often exhibit a columnar microstructure. In VC films, this columnar growth can influence the film's density and, consequently, its corrosion resistance. Voids between these columns can act as pathways for corrosive media to reach the substrate.

Composition and Mechanical Properties: The carbon-to-vanadium (C/V) ratio in the film is a critical factor determining its mechanical properties. The maximum hardness in VC coatings is typically achieved for C/V ratios around unity. researchgate.net Deviations from this stoichiometry, either to higher or lower C/V ratios, generally result in a decrease in hardness. researchgate.net

Nanoscale Architecture Design for Tailored Functionality

The design of vanadium carbide at the nanoscale opens up new avenues for creating materials with precisely tailored functionalities. By controlling the size, shape, and arrangement of VC at the nanoscale, it is possible to enhance its catalytic activity, improve its performance in energy storage devices, and create novel quantum materials.

Vanadium Carbide Nanoparticles: The synthesis of VC nanoparticles allows for the exploitation of their high surface area and quantum confinement effects. Various methods have been developed for the synthesis of nanocrystalline VC, including carbothermal reduction and thermal decomposition of precursors. rroij.comaip.org These nanoparticles have shown promise in several applications:

Catalysis: VC nanoparticles exhibit catalytic properties comparable to platinum group metals, making them a cost-effective alternative for various reactions. nanografi.com They are particularly effective catalysts for the hydrogen evolution reaction (HER), a key process for hydrogen production. nanografi.comcityu.edu.hk Hierarchical nanosheet structures comprising VC nanoparticles encapsulated in a graphitic carbon network have demonstrated high efficiency and durability as HER electrocatalysts. cityu.edu.hk

Additives to Cermets: VC nanoparticles are used as additives in tungsten-base and titanium-base cermets to refine the grain size and improve the properties of the material. rroij.comnanografi.com

Vanadium Carbide Quantum Dots (QDs): The synthesis of ultrasmall 2D vanadium carbide quantum dots (V2C QDs) with average sizes around 2.54 nm has been reported. nih.gov These QDs exhibit good hydrophilicity, physiological stability, and the ability to cross the blood-brain barrier. nih.gov Their unique properties make them promising for biomedical applications, such as in the treatment of neuroinflammation. nih.gov Furthermore, vanadium impurities in silicon carbide can form color centers that emit light in the telecommunication O-band, suggesting potential applications in quantum communication and the development of spin-photon interfaces. aps.org

Future Research Trajectories and Current Challenges in Vanadium Carbide Science

Scalability of Advanced Synthesis Protocols for Industrial Relevance

The transition of vanadium carbide (VC) synthesis from laboratory-scale curiosities to industrially viable processes presents significant challenges. Traditional methods for producing VC, such as the direct reaction of vanadium and carbon at high temperatures (1100-1500°C), carbothermic reduction of vanadium oxides, and mechanochemical synthesis, often face obstacles in terms of cost, energy consumption, and scalability. imim.pl While effective in producing high-purity VC, these conventional routes can be energy-intensive or depend on expensive raw materials, hindering their widespread industrial application. nih.govresearchgate.net

Advanced synthesis protocols are being developed to overcome these limitations, with a focus on reducing energy requirements and utilizing more cost-effective precursors. Mechanical activation or high-energy ball milling, for instance, has been shown to be a promising technique for synthesizing vanadium carbide at lower temperatures. nih.govresearchgate.net This method can reduce the energy needed for the reduction of vanadium oxides. mdpi.com Another approach, self-propagating high-temperature synthesis (SHS), offers a rapid and energy-efficient route to produce VC. imim.pl However, controlling the reaction temperature and preventing the formation of undesirable phases can be challenging in SHS processes. imim.pl

The scalability of these advanced methods is a critical area of ongoing research. For instance, while mechanical activation has demonstrated success in producing VC nanoparticles, scaling up the process from laboratory ball mills to industrial-scale production requires careful consideration of milling parameters, heat management, and prevention of contamination. nih.govresearchgate.net Similarly, ensuring consistent product quality and microstructure in large-scale SHS reactions is a significant hurdle. The table below summarizes key aspects of different synthesis methods concerning their industrial scalability.

Synthesis Method	Precursors	Typical Temperature (°C)	Key Advantages	Scalability Challenges
Direct Carburization	Vanadium metal, Carbon	1100-2000	High purity	High energy consumption, expensive vanadium metal precursor
Carbothermic Reduction	Vanadium pentoxide (V₂O₅), Carbon	~1050	Utilizes less expensive oxide precursor	High temperature, potential for incomplete reaction
Mechanochemical Synthesis	V₂O₅, Magnesium, Graphite (B72142)	Room temperature (with annealing)	Low synthesis temperature, potential for nanosized product	Long milling times, potential for contamination from milling media, control of particle size distribution
Self-Propagating High-Temperature Synthesis (SHS)	V₂O₅, Carbon, Reductant (e.g., Mg)	Initiated at lower temperatures, but reaction is highly exothermic	Rapid, energy-efficient	Difficulty in controlling reaction temperature and final product composition
Molten Salt Electrolysis	NaVO₃ in CaCl₂-NaCl bath	-	-	Complex process, potential for impurities from the salt bath

Development of Environmentally Benign Synthesis Routes for Vanadium Carbide MXenes

The synthesis of two-dimensional (2D) vanadium carbide MXenes has garnered significant attention due to their exceptional properties for applications in energy storage and electronics. nsf.gov However, the conventional methods for producing MXenes from their MAX phase precursors (e.g., V₂AlC) typically rely on hazardous etchants, most notably hydrofluoric acid (HF). nih.govresearchgate.net The toxicity and corrosive nature of HF pose significant environmental and safety concerns, limiting the large-scale and sustainable production of VC MXenes. nih.gov

Consequently, a major thrust in current research is the development of greener and safer synthesis routes for VC MXenes. nih.gov These efforts are focused on replacing HF with milder and more environmentally benign etchants. One promising approach involves the use of a mixture of lithium fluoride (B91410) (LiF) and hydrochloric acid (HCl), which generates HF in situ at a controlled rate, reducing the risks associated with handling concentrated HF. nsf.govresearchgate.net Other fluoride salts, such as sodium fluoride (NaF) and potassium fluoride (KF), in combination with HCl have also been explored. researchgate.net

Beyond fluorine-based etchants, researchers are investigating entirely fluorine-free methods. Molten salt synthesis, for instance, has emerged as a viable alternative for producing MXenes. mdpi.com This method involves the selective etching of the 'A' layer from the MAX phase using molten salts like zinc chloride (ZnCl₂), which is a safer and more sustainable approach. nsf.govmdpi.com Hydrothermal methods, employing etchants like sodium hydroxide (B78521) (NaOH) at elevated temperatures and pressures, are also being explored as a green alternative to HF etching. nih.govencyclopedia.pub The table below compares conventional and emerging green synthesis routes for vanadium carbide MXenes.

Synthesis Route	Etchant	Key Advantages	Environmental and Safety Considerations
Conventional HF Etching	Hydrofluoric acid (HF)	Effective for selective etching of Al from V₂AlC	Highly toxic, corrosive, and environmentally hazardous
Fluoride Salt + HCl	LiF + HCl, NaF + HCl, KF + HCl	Milder than concentrated HF, reduces handling risks	Still involves the generation of HF, requires careful handling and disposal
Molten Salt Synthesis	Zinc chloride (ZnCl₂)	HF-free, potentially scalable, safer	Requires high temperatures, potential for salt residue in the final product
Hydrothermal Methods	Sodium hydroxide (NaOH)	HF-free, uses common and less hazardous chemicals	High temperatures and pressures required, may lead to oxidation of the MXene
Electrochemical Etching	HCl	HF-free, allows for precise control over the etching process	Can be a slower process, scalability may be a challenge

The development of these environmentally benign synthesis routes is crucial for the future commercialization and widespread application of vanadium carbide MXenes. nih.gov Future research will likely focus on further optimizing these green methods to improve yield, quality, and cost-effectiveness, paving the way for sustainable production of this promising 2D material. nih.gov

Holistic Understanding of Structure-Processing-Performance Interdependencies

The performance of vanadium carbide in various applications is intrinsically linked to its structural properties, which are, in turn, dictated by the synthesis and processing parameters. A holistic understanding of these structure-processing-performance interdependencies is crucial for tailoring the material for specific applications, from wear-resistant coatings to energy storage electrodes.

The choice of synthesis method and the precise control of process variables have a profound impact on the resulting phase composition, crystallite size, morphology, and defect structure of vanadium carbide. For instance, in the carbothermic reduction of V₂O₅, the reaction temperature and duration are critical parameters that influence the final product. mdpi.com At lower temperatures, the reduction may be incomplete, leading to the presence of intermediate vanadium oxides. mdpi.com As the temperature increases, the formation of the desired V₈C₇ phase is favored, and the crystallite size tends to increase. mdpi.com

Similarly, in mechanochemical synthesis, the milling time and energy input are key variables. nih.gov Prolonged milling can lead to a reduction in crystallite size to the nanoscale and the formation of amorphous phases, which can enhance the reactivity of the powder for subsequent processing steps. researchgate.net The annealing temperature after milling is also crucial, as it determines the transformation of the as-milled product into the desired crystalline phase, such as V₈C₇. researchgate.net

The performance of vanadium carbide is directly correlated with these structural characteristics. For example, in wear-resistant applications, a fine and uniform distribution of hard VC particles within a metal matrix is desirable for optimal performance. mdpi.com The size and morphology of the VC precipitates, which are controlled by the processing conditions during the fabrication of the composite, play a significant role in determining the wear resistance. mdpi.com In the context of MXenes for supercapacitors, the interlayer spacing and surface functional groups, which are influenced by the etching and delamination processes, are critical for their electrochemical performance. aip.org The table below provides examples of the relationships between processing, structure, and performance for vanadium carbide.

Processing Parameter	Structural Effect	Performance Implication	Application Example
Synthesis Temperature	Phase composition, crystallite size	Hardness, thermal stability	High-temperature structural materials
Milling Time (Mechanical Synthesis)	Reduction in crystallite size, amorphization	Reactivity, sinterability	Powder metallurgy components
Etching Conditions (MXene Synthesis)	Interlayer spacing, surface terminations	Electrochemical capacitance, ion diffusion kinetics	Supercapacitors, batteries
Carbon Source Reactivity	Purity of the final carbide phase	Electrical conductivity, catalytic activity	Catalysis, electronic materials

Future research in this area will focus on developing a more quantitative understanding of these relationships, potentially through the use of computational modeling and advanced characterization techniques. This will enable the rational design of vanadium carbide materials with tailored properties for a wide range of advanced applications.

Exploration of Novel Vanadium Carbide Compositions and Multifunctional Hybrid Materials

While binary vanadium carbide is a material with remarkable properties, current research is increasingly focused on exploring novel compositions and creating multifunctional hybrid materials to further enhance its performance and unlock new applications. This involves the development of ternary or higher-order carbides and the combination of vanadium carbide with other materials to create composites with synergistic properties.

One area of exploration is the synthesis of mixed transition metal carbides, such as vanadium-niobium carbide (VNbC). These bimetallic MXenes can exhibit unique electronic and catalytic properties that are not present in their single-metal counterparts. The ability to tune the composition of these mixed-metal carbides offers a pathway to tailor their properties for specific applications, such as catalysis and energy storage.

In the realm of structural materials, the reinforcement of metal matrices, such as aluminum alloys, with vanadium carbide particles can significantly improve their mechanical properties. researchgate.net The addition of VC can lead to grain refinement and increased hardness and wear resistance. researchgate.net The table below highlights some of the novel vanadium carbide compositions and hybrid materials currently being investigated.

Novel Composition / Hybrid Material	Key Components	Enhanced Properties / Functionality	Potential Applications
Vanadium Niobium Carbide (VNbC) MXene	Vanadium, Niobium, Carbon	Tunable electronic and catalytic properties	Electrocatalysis, energy storage
VC@rGO Nanocomposite	Vanadium carbide, Reduced graphene oxide	High capacity, improved cycling stability	Anodes for Li-ion and Na-ion batteries
MWCNT/V₂CTₓ Composite	Multiwall carbon nanotubes, Vanadium carbide MXene	Enhanced electrical conductivity, high gravimetric capacitance	Supercapacitors
AA6061/VC Composite	Aluminum alloy 6061, Vanadium carbide	Increased hardness, improved wear resistance	Wear-resistant components
V₂O₅/CDC Core-Shell Particles	Vanadium pentoxide, Carbide-derived carbon	High power retention, fast charging/discharging	Electrochemical energy storage

The exploration of these novel compositions and hybrid materials is a vibrant area of research that is expected to lead to the development of advanced materials with tailored functionalities for a wide range of technological applications, from next-generation energy storage systems to high-performance structural components.

Q & A

Q. What are the primary synthesis methods for vanadium carbide (VC) nanoparticles, and how do they affect particle size and phase purity?

VC nanoparticles are synthesized via:

• Solution Combustion Synthesis (SCS) : Combines vanadium precursors with organic fuels (e.g., glycine) to form a precursor, calcined under nitrogen at 700–1200°C. Pure-phase VC is achieved at 1200°C with uniform dispersion .
• Carbothermal Reduction : Reduces V₂O₅ with carbon at ~1000°C. This method often produces oxide impurities due to mutual solubility of VC and VO .
• Algae-Mediated Synthesis : Novel intercalation using algae extracts yields 2D nanosheets with enhanced photothermal properties, though scalability remains a challenge .

Q. Key Parameters :

Method	Temperature Range	Phase Purity	Particle Size
SCS + Carbothermal	1200°C	High	<100 nm
Carbothermal Reduction	~1000°C	Moderate*	Micron-scale
Algae-Mediated	<1000°C	High	2D nanosheets
*Oxide impurities common due to VO solubility .

Q. How is vanadium carbide characterized in terms of structural and thermal properties?

• Structural : XRD confirms cubic NaCl-type structure (lattice constant: 4.182 Å). SEM/TEM reveals grain morphology (e.g., nanoparticles, nanosheets) .
• Thermal : Melting point = 2800–2810°C; boiling point = 3900°C; density = 5.41–5.77 g/cm³ .
• Mechanical : Hardness ≈9–9.5 Mohs, exceeding quartz .

Q. Technical Parameters (VC Powder) :

Property	Value	Method	Reference
Purity	99%	Chemical Analysis
Particle Size	325 mesh (≈45 µm)	Sieve Analysis
Oxygen Content	≤0.4%	EDS/ICP-MS

Advanced Research Questions

Q. What experimental strategies resolve contradictions between thermodynamic predictions and observed phase stability in VC synthesis?

• Phase Purity Challenges : VC tends to form V₂C at >1200°C, conflicting with carbothermal reduction studies showing pure VC at 1200°C .
• Mitigation Strategies :
  • In Situ Monitoring: Use synchrotron XRD to track phase evolution during synthesis .
  • Doping/Alloying: Introduce nitrogen during SCS to stabilize cubic VC and suppress V₂C .
  • Kinetic Control: Rapid quenching post-synthesis preserves metastable VC phases .

Q. How does chromium content in alloy steels influence vanadium carbide formation, and what methodologies quantify this interaction?

• Cr-V Interaction : High Cr (>20%) reduces VC formation by promoting (Cr,V)₇C₃ carbides, which are softer than VC but harder than Cr₇C₃ .
• Quantitative Analysis :
  • EPMA/WDS: Maps V/Cr distribution in carbides.
  • Thermodynamic Modeling: CALPHAD predicts phase equilibria; e.g., 4% V steel forms ~8% VC in low-Cr vs. 2.5% VC in 20% Cr steel .

Q. Carbide Hardness Comparison :

Carbide Type	Hardness (HV)
VC	2500–2800
(Cr,V)₇C₃	1800–2200
Cr₇C₃	1500–1800
Data adapted from wear studies .

Q. What are the key considerations in designing VC-based electrocatalysts for CO₂ reduction?

• Synthesis Optimization : Atomic dispersion of Ni on VC (NiSA-VC) via nanofiber-mediated migration enhances CO₂-to-CO conversion (96.8% Faradaic efficiency at -0.4 V) .
• Critical Parameters:
  • Carbon Support: N-doped carbon improves Ni atom anchoring via competitive adsorption (VC vs. NC) .
  • Electronic Structure: DFT shows charge transfer from Ni to VC lowers *CO desorption energy, the rate-determining step .

Q. Performance Metrics :

Catalyst	Current Density (mA/cm²)	FECO (%)	Stability (h)
NiSA-VC	-180 @ -1.0 V	96.8	>50
Bulk VC	-50 @ -1.0 V	75	<10

Q. How do EDM parameters influence the machinability of VC-reinforced composites?

• Key Parameters : Gap voltage, pulse duration, and VC wt.% (5–15%) affect material removal rate (MRR) and surface roughness (Ra).
• Optimization Framework :
  • Multi-Criteria Decision Making (MCDM): Balances MRR, Ra, and electrode wear rate (EWR).
  • VIKOR/TLBO Algorithms: Deterministic models link input parameters (e.g., 25 A peak current, 50 µs pulse-on) to optimal outcomes .

Q. EDM Performance Trends :

VC Content (%)	MRR (mm³/min)	Ra (µm)
5	12.5	2.1
10	18.3	3.4
15	14.7	4.8
Higher VC improves wear resistance but increases Ra due to carbide pull-out .

Q. What advanced techniques address photothermal limitations of VC in biomedical applications?

• Challenge : Low photothermal conversion efficiency under NIR irradiation.
• Solution : 2D VC nanosheets synthesized via algae extracts exhibit 40% higher absorption in far-infrared (1500–2000 nm) vs. bulk VC .
• Characterization: FTIR confirms surface functionalization by algal biomolecules, enhancing dispersibility and biocompatibility.